6-Deoxyglucitol

• CAS: 5624-40-8

Core Science & Biosynthesis

The Pivotal Role of 6-Deoxyglucitol in Bacterial Metabolism: A Technical Guide for Researchers and Drug Development Professionals

Abstract

6-Deoxyglucitol, a naturally occurring sugar alcohol, is emerging as a significant player in bacterial metabolism, with critical implications for pathogenesis and as a potential target for novel antimicrobial strategies. This in-depth technical guide provides a comprehensive overview of the biological roles of 6-deoxyglucitol, focusing on its metabolic pathways, the enzymes involved, its function as a key component of surface polysaccharides, and its relevance in the context of drug development. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to understand and exploit the metabolic intricacies of this unique sugar alcohol.

Introduction: The Significance of 6-Deoxy-D-glucitol in the Bacterial World

6-Deoxy-D-glucitol, also known as D-quinovitol, is a C6 sugar alcohol characterized by the absence of a hydroxyl group at the C6 position. While seemingly a minor modification of the common hexitol D-glucitol (sorbitol), this structural alteration has profound implications for its biochemical properties and biological functions within prokaryotic systems.

Historically, the focus of bacterial carbohydrate metabolism has been on more common sugars and their derivatives. However, recent research has illuminated the importance of less common sugars and sugar alcohols, such as 6-deoxyglucitol, in various aspects of bacterial physiology, including cell wall biosynthesis, virulence, and survival. The presence of 6-deoxyglucitol and its derivatives in the capsular polysaccharides of pathogenic bacteria, such as Campylobacter jejuni, underscores its importance in host-pathogen interactions and its potential as a target for therapeutic intervention.[1][2]

This guide will delve into the known metabolic pathways involving 6-deoxyglucitol, from its biosynthesis to its potential catabolism, and explore its broader biological significance.

Biosynthesis of Activated 6-Deoxy-D-glucitol: A Key Precursor for Surface Polysaccharides

A critical role of 6-deoxy-D-glucitol in bacteria is its incorporation into surface polysaccharides, which are major virulence factors for many pathogenic bacteria.[1][3][4][5][6] These capsules protect bacteria from the host immune system and facilitate adhesion and biofilm formation.[1][3][4] The biosynthesis of these complex polymers requires activated sugar precursors. In the case of 6-deoxy-D-glucitol, this activated form is cytidine diphosphate (CDP)-6-d-glucitol.

The biosynthetic pathway for CDP-6-d-glucitol has been elucidated in the human pathogen Campylobacter jejuni serotype HS:5, where d-glucitol-6-phosphate is a component of its capsular polysaccharide.[2][7][8] This pathway involves a two-enzyme cascade:

• CDP-6-d-fructose Synthase: The first step is the formation of CDP-6-d-fructose from cytidine triphosphate (CTP) and d-fructose-6-phosphate, catalyzed by a sugar nucleotidyltransferase.[2][7][8]

• CDP-6-d-fructose Reductase: The second enzyme, a member of the short-chain dehydrogenase/reductase (SDR) superfamily, reduces CDP-6-d-fructose in an NADPH-dependent reaction to yield CDP-6-d-glucitol.[2][7][8]

Genomic analyses, including sequence similarity network (SSN) and genome neighborhood network (GNN) approaches, predict that this two-gene cassette for CDP-6-d-glucitol biosynthesis is present in over 200 other bacterial species, suggesting a widespread role for this sugar alcohol in the formation of bacterial surface glycans.[2][7][8]

Figure 1: Biosynthesis of CDP-6-d-glucitol.

Catabolism of 6-Deoxyglucitol: A Potential Carbon and Energy Source

While the biosynthetic role of 6-deoxy-D-glucitol is becoming clearer, its catabolism by bacteria is less well-defined. However, by examining the degradation of structurally related sugar alcohols, we can infer potential catabolic routes. The general strategy for bacterial catabolism of polyols involves:

• Transport: Uptake of the sugar alcohol into the cell, often via the phosphoenolpyruvate-dependent phosphotransferase system (PTS) or other transporters.

• Oxidation: Dehydrogenation to a corresponding ketose.

• Phosphorylation: Kinase-mediated phosphorylation of the ketose.

• Entry into Central Metabolism: Further enzymatic conversions to intermediates of glycolysis or the pentose phosphate pathway.

A relevant model is the catabolism of L-glucitol by Stenotrophomonas maltophilia.[9] In this pathway, L-glucitol is oxidized to D-sorbose, which is then epimerized to D-tagatose and subsequently isomerized to D-galactose. D-galactose then enters the De Ley-Doudoroff pathway.[9][10]

For 6-deoxy-D-glucitol, a plausible catabolic pathway would involve the following steps:

• Transport and Phosphorylation: Uptake and phosphorylation, potentially by a PTS specific for 6-deoxyhexitols, to yield 6-deoxy-D-glucitol-1-phosphate or 6-deoxy-D-glucitol-6-phosphate.

• Oxidation: A 6-deoxy-D-glucitol-phosphate dehydrogenase would then oxidize the sugar alcohol to the corresponding 6-deoxy-ketose-phosphate (e.g., 6-deoxy-L-sorbose-1-phosphate or 6-deoxy-D-fructose-6-phosphate).

• Further Metabolism: The resulting 6-deoxy-ketose-phosphate would then be further metabolized. For example, 6-deoxy-D-fructose-6-phosphate could potentially be cleaved by an aldolase into dihydroxyacetone phosphate and L-lactaldehyde.

The biosynthesis and catabolism of 6-deoxy-L-talitol, a related C6 deoxy sugar alcohol, has been studied in Klebsiella aerogenes.[11] This research demonstrated that a ribitol dehydrogenase could catalyze the reduction of L-fuculose to 6-deoxy-L-talitol and that mutants could be isolated that were capable of oxidizing 6-deoxy-L-talitol back to L-fuculose for further metabolism.[11] This highlights the metabolic plasticity of bacteria in adapting to utilize such "unnatural" carbohydrates.

Figure 2: A putative catabolic pathway for 6-deoxy-D-glucitol.

Role in Bacterial Pathogenesis: A Component of the Virulence-Associated Capsule

The primary established role of 6-deoxyglucitol in bacterial pathogenesis is its incorporation into capsular polysaccharides (CPS).[1][3][4][5][6] Bacterial capsules are crucial virulence factors that provide a protective barrier against various host defenses, including:

• Phagocytosis: The capsule can prevent engulfment by immune cells such as macrophages.[6]

• Complement-mediated lysis: The capsule can shield the bacterial cell surface from the deposition of complement components.

• Antimicrobial peptides: The capsule can act as a physical barrier to antimicrobial peptides.

The presence of 6-deoxyglucitol in the CPS of pathogenic bacteria like Campylobacter jejuni highlights the importance of its biosynthetic pathway for the bacterium's ability to cause disease.[2][7][8] Therefore, the enzymes involved in the synthesis of CDP-6-d-glucitol represent attractive targets for the development of novel anti-infective agents. Inhibiting this pathway could render the bacteria more susceptible to the host immune system.

6-Deoxyglucitol as a Potential Signaling Molecule: An Area for Future Research

While there is currently no direct evidence for 6-deoxyglucitol acting as a signaling molecule in bacteria, the broader family of 6-deoxysugars has been implicated in various signaling and regulatory processes.[12][13][14] Bacteria utilize a diverse array of small molecules for cell-to-cell communication, a process known as quorum sensing, which regulates processes such as virulence factor production and biofilm formation.

Given the structural similarity of 6-deoxyglucitol to other signaling molecules and its presence in the bacterial environment, it is plausible that it could be recognized by specific bacterial receptors and modulate gene expression. Further research is needed to investigate this potential signaling role, which could uncover new layers of regulation in bacterial physiology and pathogenesis.

Methodologies for Studying 6-Deoxyglucitol Metabolism

A combination of genetic, biochemical, and analytical techniques is essential for elucidating the metabolic pathways of 6-deoxyglucitol.

Genetic Approaches

• Gene knockout and complementation: To identify genes involved in 6-deoxyglucitol metabolism, targeted gene deletions can be created in bacteria capable of utilizing or producing this sugar alcohol. The resulting mutants can then be assessed for their growth phenotype on 6-deoxyglucitol as a sole carbon source or for alterations in their capsular polysaccharide composition. Complementation with the wild-type gene should restore the original phenotype.

• Transcriptomics (RNA-seq): Comparing the transcriptomes of bacteria grown in the presence and absence of 6-deoxyglucitol can reveal the upregulation of genes involved in its transport and catabolism.

Biochemical Assays

• Enzyme Assays: The activity of enzymes involved in 6-deoxyglucitol metabolism can be measured using spectrophotometric or fluorometric assays.[15][16] For example, the activity of a 6-deoxy-D-glucitol dehydrogenase can be monitored by following the reduction of NAD⁺ or NADP⁺ at 340 nm.

• Protein Expression and Purification: The genes encoding putative metabolic enzymes can be cloned and expressed in a suitable host (e.g., E. coli), and the recombinant proteins can be purified for detailed kinetic and structural characterization.

Table 1: Example of a Spectrophotometric Enzyme Assay for 6-Deoxy-D-glucitol Dehydrogenase

Component	Concentration
Buffer (e.g., Tris-HCl, pH 8.0)	50 mM
NAD⁺ or NADP⁺	1 mM
6-Deoxy-D-glucitol	10 mM
Enzyme extract or purified protein	Variable

The reaction is initiated by the addition of the substrate, and the increase in absorbance at 340 nm is monitored over time.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful non-destructive technique for identifying and quantifying metabolites in complex mixtures.[17][18][19][20][21] 1D and 2D NMR experiments can be used to analyze cell extracts or even monitor metabolic fluxes in real-time by using isotopically labeled substrates (e.g., ¹³C-labeled 6-deoxyglucitol).

• Mass Spectrometry (MS): MS-based metabolomics, often coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), provides high sensitivity and specificity for the detection and quantification of a wide range of metabolites, including sugar alcohols and their phosphorylated derivatives.[22][23][24][25][26]

Figure 3: An integrated workflow for studying 6-deoxyglucitol metabolism.

Implications for Drug Development

The metabolic pathways involving 6-deoxyglucitol present several opportunities for the development of novel antimicrobial agents:

• Inhibitors of Biosynthesis: The enzymes responsible for the synthesis of CDP-6-d-glucitol are attractive targets for the development of small molecule inhibitors. Such inhibitors would be expected to block the formation of the protective capsular polysaccharide, thereby sensitizing the bacteria to the host immune system and potentially to existing antibiotics.

• Targeting Catabolic Pathways: For bacteria that can utilize 6-deoxyglucitol as a carbon source, targeting the enzymes of its catabolic pathway could inhibit bacterial growth in specific niches where this sugar alcohol is present.

• Diagnostic Markers: The presence of 6-deoxyglucitol or its metabolic intermediates could potentially be used as biomarkers for the detection of certain bacterial infections.

Conclusion and Future Directions

6-Deoxy-D-glucitol is an important metabolite in the bacterial world, with a well-established role in the biosynthesis of virulence-associated capsular polysaccharides and a potential role in catabolism and signaling. The elucidation of the CDP-6-d-glucitol biosynthetic pathway in Campylobacter jejuni and its predicted widespread occurrence in other bacteria has opened up new avenues for research and drug development.

Future research should focus on:

• Elucidating the catabolic pathways of 6-deoxy-D-glucitol in various bacterial species.

• Investigating the potential signaling role of 6-deoxyglucitol and identifying its cognate receptors.

• Screening for and designing inhibitors of the enzymes involved in 6-deoxyglucitol metabolism as potential antimicrobial agents.

• Exploring the diversity of 6-deoxyglucitol-containing surface polysaccharides across different bacterial species and their roles in pathogenesis.

A deeper understanding of the biological roles of 6-deoxyglucitol will undoubtedly provide valuable insights into bacterial physiology and pathogenesis, and pave the way for the development of new strategies to combat bacterial infections.

References

• Advances in Understanding the Pathogenesis: Bacterial Surface Glycans as The Virulence Factor and Role in Pathogen Bacteria. (2023). ASM Science Journal, 18.
• Capsular Polysaccharides and Their Role in Virulence. (n.d.).
• Influence of the polysaccharide capsule on virulence and fitness of Klebsiella pneumoniae. (2025). Frontiers in Cellular and Infection Microbiology.
• Bacterial Polysaccharides: Structure, Function, Synthesis, and Biomedical Applic
• Bacterial Polysaccharide Introduction. (n.d.).
• Biosynthesis of 6-deoxyhexose glycans in bacteria. (2004). Glycobiology, 14(3), 1R-15R.
• Biosynthesis of 6-deoxyhexose glycans in bacteria. (2004). PubMed.
• Biosynthesis of Cytidine Diphosphate-6-d-Glucitol for the Capsular Polysaccharides of Campylobacter jejuni. (2024). Biochemistry.
• Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens. (2023). Journal of the American Chemical Society, 145(29), 15639–15646.
• Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens. (2023). PubMed.
• Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens. (2023). Journal of the American Chemical Society.
• Enzymatic conversions involved in l-glucitol catabolism in S. maltophilia Ac. Reactions. (n.d.).
• Biosynthesis of Cytidine Diphosphate-6-d-Glucitol for the Capsular Polysaccharides of Campylobacter jejuni. (2024). Biochemistry.
• l-Glucitol Catabolism in Stenotrophomonas maltophilia Ac. (2001). Applied and Environmental Microbiology, 67(8), 3565–3573.
• The metabolism of 6-deoxyhexoses in bacterial and animal cells. (2001). PubMed.
• Review Article Bacterial Metabolomics: Sample Prepar
• Biosynthesis and catabolism of 6-deoxy L-talitol by Klebsiella aerogenes mutants. (1976). Journal of Bacteriology, 127(3), 1157–1162.
• Biosynthesis of Cytidine Diphosphate-6-d-Glucitol for the Capsular Polysaccharides of Campylobacter jejuni. (2024). PubMed.
• Mass Spectrometry-Based Microbial Metabolomics: Techniques, Analysis, and Applic
• Two RmlC homologs catalyze dTDP-4-keto-6-deoxy-d-glucose epimerization in Pseudomonas putida KT2440. (2020). Scientific Reports, 10(1), 1–13.
• Fast 2D NMR Spectroscopy for In vivo Monitoring of Bacterial Metabolism in Complex Mixtures. (2017). Frontiers in Microbiology, 8.
• Mass spectrometry based metabolomics approach on the elucidation of volatile metabolites formation in fermented foods: A mini review. (2021). Food Science and Biotechnology, 30(1), 1–11.
• Using NMR for Glycomics and Sugar Analysis. (2025).
• Mass Spectrometry for Metabolomics: Addressing the Challenges. (2020). Spectroscopy Online.
• Enzyme activity assays. (n.d.). Abcam.
• Advances in Enzyme Assays for Biochemical Pathway Analysis and Metabolic Profiling. (2024). Longdom Publishing.
• Mass-spectrometry based metabolomics: an overview of workflows, strategies, data analysis and applic

Sources

• 1. akademisains.gov.my [akademisains.gov.my]
• 2. Biosynthesis of Cytidine Diphosphate-6-d-Glucitol for the Capsular Polysaccharides of Campylobacter jejuni - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Influence of the polysaccharide capsule on virulence and fitness of Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Bacterial Polysaccharides: Structure, Function, Synthesis, and Biomedical Applications [frontiersin.org]
• 6. Bacterial Polysaccharide Introduction - Creative Biolabs [creative-biolabs.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Biosynthesis of Cytidine Diphosphate-6-d-Glucitol for the Capsular Polysaccharides of Campylobacter jejuni - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. l-Glucitol Catabolism in Stenotrophomonas maltophilia Ac - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Biosynthesis and catabolism of 6-deoxy L-talitol by Klebsiella aerogenes mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preference of Bacterial Rhamnosyltransferases for 6-Deoxysugars Reveals a Strategy To Deplete O-Antigens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Enzyme activity assays | Abcam [abcam.com]
• 16. longdom.org [longdom.org]
• 17. Frontiers | Fast 2D NMR Spectroscopy for In vivo Monitoring of Bacterial Metabolism in Complex Mixtures [frontiersin.org]
• 18. creative-biostructure.com [creative-biostructure.com]
• 19. Identification of bacterial species by untargeted NMR spectroscopy of the exo-metabolome - Analyst (RSC Publishing) [pubs.rsc.org]
• 20. Metabolic Analysis of Intracellular Pathogenic Bacteria Using NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. scispace.com [scispace.com]
• 23. Mass Spectrometry-Based Microbial Metabolomics: Techniques, Analysis, and Applications | Springer Nature Experiments [experiments.springernature.com]
• 24. Mass spectrometry based metabolomics approach on the elucidation of volatile metabolites formation in fermented foods: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 25. spectroscopyonline.com [spectroscopyonline.com]
• 26. Mass-spectrometry based metabolomics: an overview of workflows, strategies, data analysis and applications - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Isomeric Distinction and Application of 6-Deoxyglucitol and 1-Deoxyglucitol

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract: In the fields of medicinal chemistry and glycobiology, constitutional isomers often exhibit vastly different biological activities and chemical behaviors. This guide provides a detailed technical examination of two such isomers: 6-Deoxyglucitol and 1-Deoxyglucitol. While sharing the same molecular formula, the positional difference of a single deoxy center imparts unique structural, synthetic, and biological properties. This document is structured to provide researchers and drug development professionals with a comprehensive understanding of these differences, from fundamental physicochemical properties to practical applications and analytical differentiation. We will explore the causality behind synthetic choices, detail self-validating experimental protocols for their distinction, and provide a foundation for their strategic use in research and development.

Structural and Physicochemical Divergence

Constitutional isomers, by definition, have the same molecular formula but differ in the connectivity of their atoms.[1][2] For 6-Deoxyglucitol and 1-Deoxyglucitol, this difference lies in the position of the methyl group along the hexitol backbone, leading to distinct three-dimensional structures and properties.

Molecular Architecture

Both molecules are reduced forms of their respective deoxyhexoses, existing as linear polyols.

• 1-Deoxy-D-glucitol: This isomer features a methyl group at the C1 position and a primary hydroxyl group at the C6 position. Its systematic IUPAC name is (2R,3R,4R,5S)-hexane-1,2,3,4,5-pentol.[3]

• 6-Deoxyglucitol: This isomer possesses a primary hydroxyl group at the C1 position and a methyl group at the C6 position. The specific stereoisomer derived from D-glucose would be (2S,3R,4R,5R)-hexane-1,2,3,4,5-pentol.[4]

This seemingly subtle shift in connectivity has significant implications for molecular symmetry and potential intramolecular interactions.

Caption: Fischer projections of 1-Deoxy-D-glucitol and 6-Deoxy-D-glucitol.

Comparative Physicochemical Properties

The difference in structure directly influences macroscopic properties. While both are polar, water-soluble compounds, the location of the terminal methyl and hydroxyl groups can subtly affect crystal packing and solvation.

Table 1: Comparison of Physicochemical Properties

Property	1-Deoxy-D-glucitol	6-Deoxyglucitol	Source(s)
Molecular Formula	C₆H₁₄O₅	C₆H₁₄O₅	[3][4]
Molar Mass	166.17 g/mol	166.17 g/mol	[3][4]
Topological Polar Surface Area	101 Ų	101 Ų	[3][4]
XLogP3 (Hydrophobicity)	-2.0	-2.0	[3][4]
Primary Hydroxyl Group Position	C6	C1	N/A
Methyl Group Position	C1	C6	N/A

Synthesis and Chemical Reactivity

The preparation of these isomers requires distinct synthetic strategies, typically starting from different carbohydrate precursors. This, in turn, dictates their utility as synthons, as their primary reactive sites are located at opposite ends of the carbon chain.

Synthetic Pathways

The synthesis of deoxy sugar alcohols is most commonly achieved through the reduction of the corresponding deoxy sugar.

• Synthesis of 1-Deoxyglucitol: A viable route involves the reduction of 1-deoxy-D-fructose. This precursor can be synthesized from D-glucosamine.[5] The ketone group of 1-deoxy-D-fructose is reduced, typically with a hydride agent like sodium borohydride (NaBH₄), to yield a mixture of 1-Deoxy-D-glucitol and its C2 epimer, 1-Deoxy-D-mannitol.[5]

• Synthesis of 6-Deoxyglucitol: This isomer is synthesized by the reduction of a 6-deoxyhexose, such as 6-deoxy-D-glucose (quinovose).[6][7] The aldehyde at C1 is reduced to a primary alcohol using an agent like NaBH₄ to yield 6-Deoxy-D-glucitol.

Caption: Generalized synthetic pathways via reduction of deoxy sugars.

Differential Reactivity

The key distinction for synthetic chemists is the location of the primary hydroxyl group, which is generally more accessible and reactive than the secondary hydroxyls.

• 1-Deoxyglucitol presents a primary hydroxyl group at the C6 position, making this the preferred site for functionalization (e.g., esterification, etherification, or oxidation) while the C1 position is a non-reactive methyl group.

• 6-Deoxyglucitol , conversely, has its primary hydroxyl group at the C1 position. This site is the most susceptible to chemical modification, while the C6 position is inert.

This difference is critical when designing derivatives for applications such as drug-glycosidation, where a specific attachment point is required.[8]

Biological Significance and Applications

The structural variance between these isomers dictates their interaction with biological systems, influencing their roles as metabolic probes, enzyme inhibitors, or building blocks for therapeutics.

Enzyme-Substrate Recognition

Enzymes that metabolize sugars and polyols often have strict structural requirements for their substrates.

• 1-Deoxyglucitol has been studied as an antimetabolite.[5] For example, it is a substrate for sheep liver glucitol dehydrogenase, though not as efficient as glucitol itself. This demonstrates that while the C1-hydroxyl group is important, it is not absolutely essential for binding and turnover by some enzymes.[5] Its analog, 1-deoxynojirimycin, is a potent glucosidase inhibitor, highlighting the therapeutic potential of modifying the C1 position.[9][10]

• 6-Deoxyhexoses (the precursors to 6-deoxyhexitols) are prevalent in nature, particularly in the cell walls of bacteria and plants.[11] For instance, 6-deoxy-D-glucose (quinovose) is a component of certain plant glycosides and bacterial polysaccharides.[6] Consequently, 6-Deoxyglucitol and its derivatives can serve as probes or inhibitors for enzymes involved in the metabolism of these unique sugars. 6-Deoxy-D-glucose itself is known to be an inhibitor of glucose oxidation.[7]

Applications in Drug Development

The unique features of each isomer make them valuable scaffolds in medicinal chemistry.

• Glycomimetic Scaffolds: Deoxygenation is a common strategy to increase the metabolic stability of carbohydrate-based drugs by preventing enzymatic degradation. Both isomers can be used to create more drug-like molecules that mimic natural sugars.[12]

• Targeted Drug Delivery: By functionalizing the terminal primary hydroxyl group, these molecules can be conjugated to active pharmaceutical ingredients (APIs). This glycosidation can improve the API's solubility, modify its pharmacokinetic profile, or target it to specific tissues.[8]

• Chiral Pool Synthesis: As readily available chiral molecules, they serve as starting materials for the synthesis of complex, stereochemically-defined natural products and pharmaceuticals.

Experimental Protocols for Isomer Differentiation

Unambiguous identification of 6-Deoxyglucitol and 1-Deoxyglucitol requires analytical techniques that can probe their specific atomic connectivity. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method, supported by Mass Spectrometry (MS).

Protocol: NMR Spectroscopic Analysis

NMR provides a detailed picture of the chemical environment of each proton and carbon atom, allowing for direct differentiation.[13]

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified sample in 0.6 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum.

  • Causality: The key diagnostic signals are the methyl protons. For both isomers, this will appear as a doublet (due to coupling with the adjacent single proton) in the upfield region of the spectrum, typically around δ 1.1-1.3 ppm.[11] The remaining methine and methylene protons will resonate in the crowded region of δ 3.2-4.0 ppm.[14] The 1D spectrum alone is insufficient for definitive assignment.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum.

  • Causality: This spectrum will confirm the presence of six unique carbon signals. The methyl carbon will be a distinct upfield signal around δ 15-20 ppm.[11] The primary alcohol carbon (CH₂OH) will resonate around δ 60-65 ppm. For 1-Deoxyglucitol, you will observe the C1 methyl and C6 primary alcohol signals. For 6-Deoxyglucitol, you will observe the C6 methyl and C1 primary alcohol signals.

• 2D NMR Acquisition (HSQC & HMBC): Acquire a Heteronuclear Single Quantum Coherence (HSQC) spectrum and a Heteronuclear Multiple Bond Correlation (HMBC) spectrum.

  • HSQC Self-Validation: The HSQC spectrum correlates each proton signal with its directly attached carbon. This allows you to unambiguously assign the proton and carbon signals for the respective methyl (CH₃) and primary alcohol (CH₂OH) groups.

  • HMBC Self-Validation (Definitive Proof): The HMBC spectrum shows correlations between protons and carbons that are 2-3 bonds away. This is the critical experiment for differentiation.

    • For 1-Deoxyglucitol: The protons of the C1 methyl group (at ~1.2 ppm) will show a correlation to the C2 carbon signal.

    • For 6-Deoxyglucitol: The protons of the C6 methyl group (at ~1.2 ppm) will show a correlation to the C5 carbon signal. This long-range correlation provides undeniable proof of the methyl group's position.

Caption: A self-validating workflow for isomer differentiation using NMR.

Protocol: Mass Spectrometric Analysis

While MS cannot distinguish constitutional isomers by mass alone, tandem MS (MS/MS) can reveal structural differences through fragmentation patterns.[15][16]

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution (e.g., 1-10 µM) of the sample in a solvent suitable for electrospray ionization (ESI), such as 50:50 methanol:water.

• Full Scan MS Acquisition: Infuse the sample into an ESI mass spectrometer and acquire a full scan spectrum.

  • Causality: Both isomers will show an identical mass-to-charge ratio (m/z) for their molecular ions (e.g., [M+Na]⁺ at m/z 189.1). This confirms the molecular formula but does not differentiate the isomers.

• Tandem MS (MS/MS) Acquisition: Select the molecular ion as the precursor ion and subject it to collision-induced dissociation (CID). Acquire the resulting product ion spectrum.

  • Causality & Self-Validation: The fragmentation pathways will differ based on the isomer's structure. Cleavage adjacent to the hydroxyl groups will produce different fragment ions. For example, the initial loss of water and subsequent C-C bond cleavages are expected to produce a different set of daughter ions for each isomer. While predicting the exact fragmentation a priori is complex, a side-by-side comparison of the MS/MS spectra from authentic standards of each isomer against an unknown sample will provide a definitive match.

Conclusion

The distinction between 6-Deoxyglucitol and 1-Deoxyglucitol is a clear illustration of how subtle changes in molecular architecture can lead to significant functional consequences. The position of the deoxy group dictates the synthetic accessibility of reactive sites, governs interactions with enzyme active sites, and ultimately defines the potential applications of each molecule. For scientists engaged in drug discovery and chemical biology, a robust understanding of these differences, coupled with the ability to analytically confirm the structure using definitive methods like 2D NMR, is essential for predictable and successful research outcomes. This guide provides the foundational knowledge and practical protocols to empower researchers in their work with these versatile chiral building blocks.

References

• Studies of Deoxy Sugars by Proton Magnetic Resonance Spectroscopy. ACS Publications. [Link]

• Analysis of Sugars and Sugar Polyols in Atmospheric Aerosols by Chloride Attachment in Liquid Chromatography/Negative Ion Electrospray Mass Spectrometry. Environmental Science & Technology - ACS Publications. [Link]

• Simultaneous determination of sugar alcohols in cigarettes by LC-MS/MS. CORESTA. [Link]

• Quantification of Soluble Sugars and Sugar Alcohols by LC-MS/MS. PubMed. [Link]

• 6-Deoxyglucitol. PubChem - NIH. [Link]

• Synthesis of some derivatives of 6-amino-1,5-anhydro-6-deoxy-D-glucitol and 2-amino-1,5... PubMed. [Link]

• Detection and identification of sugar alcohol sweeteners by ion mobility spectrometry. [Link]

• Detection and identification of sugar alcohol sweeteners by ion mobility spectrometry. National Institute of Standards and Technology. [Link]

• Application of Resolution Enhancement in FT NMR to the Structural Determination of Deoxy Sugars. Taylor & Francis Online. [Link]

• 1-Deoxy-D-glucitol. PubChem - NIH. [Link]

• 1-Deoxy-1-(octylamino)-D-glucitol. PubChem - NIH. [Link]

• 1 H and 13 C-NMR spectra of 6-deoxy-sugar at 25 0 C. (A) 1 H-NMR... ResearchGate. [Link]

• 1-Deoxy-1-nitro-D-glucitol. PubChem - NIH. [Link]

• NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. [Link]

• Enantiomers vs Diastereomers vs The Same? Two Methods For Solving Problems. [Link]

• Primary Structure of Glycans by NMR Spectroscopy. PubMed Central - NIH. [Link]

• Synthesis of 1,4-dideoxy-1,4-imino-D-glucitol, a glucosidase inhibitor. PubMed. [Link]

• Studies of 1-deoxy-D-fructose, 1-deoxy-D-glucitol, and 1-deoxy-D-minnitol as antimetabolites. PubMed. [Link]

• 6-Deoxy-d-gulitol. PubChem - NIH. [Link]

• Constitutional Isomers with Practice Problems. Chemistry Steps. [Link]

• D-Glucitol, 1-deoxy-1-[[(ethenylphenyl)methyl]methylamino]-, polymer with diethenylbenzene. US EPA. [Link]

• 1-amino-1-deoxy-D-glucitol - Registration Dossier. ECHA. [Link]

• Synthesis of 6-deoxy-5-thio-D-glucose. PubMed. [Link]

• Constitutional Isomers vs. Stereoisomers Explained. Pearson. [Link]

• D-Glucitol, 1-deoxy-1-(methylamino)-, reaction products with chloromethylated divinylbenzene-ethenylethylbenzene-styrene polymer. US EPA. [Link]

• Can you differentiate some constitutional isomers using mass spectrometry? Reddit. [Link]

• 6-deoxy-D-glucose. NIST WebBook. [Link]

• Constitutional Isomers. Organic Chemistry Tutor. [Link]

• Rapid and flexible synthesis of 1-deoxy-d-xylulose-5-phosphate... Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• (1S)-1,5-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-6-deoxy-D-glucitol. PubChem - NIH. [Link]

• 6-Deoxyglucose. PubChem - NIH. [Link]

• Chemical Synthesis of 6-Azido-6-Deoxy Derivatives of Phosphatidylinositol... MDPI. [Link]

• Enzymatic Synthesis of 2-Keto-3-Deoxy-6-Phosphogluconate... Frontiers. [Link]

• Synthesis and Characterization of Deoxyglycosides from Glycols. Longdom Publishing. [Link]

• 1,5-Anhydro-d-glucitol derivative and galloylated flavonoids isolated from the leaves of Acer ginnala Maxim... PubMed. [Link]

• Synthetic analogs of natural glycosides in drug discovery and development. ResearchGate. [Link]

• Drug-Glycosidation and Drug Development. Bentham Science Publisher. [Link]

• 1-Deoxynojirimycin: Occurrence, Extraction, Chemistry, Oral Pharmacokinetics, Biological Activities and In Silico Target Fishing. MDPI. [Link]

• The Role of Biotransformation in Drug Discovery and Development. Longdom.org. [Link]

• 1-Deoxynojirimycin: Occurrence, Extraction, Chemistry, Oral Pharmacokinetics, Biological Activities and In Silico Target Fishing. ResearchGate. [Link]

Sources

• 1. Constitutional Isomers with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. 1-Deoxy-D-glucitol | C6H14O5 | CID 10678630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Studies of 1-deoxy-D-fructose, 1-deoxy-D-glucitol, and 1-deoxy-D-minnitol as antimetabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 6-Deoxyglucose | C6H12O5 | CID 93579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benthamscience.com [benthamscience.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Primary Structure of Glycans by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. cigs.unimo.it [cigs.unimo.it]
• 15. pubs.acs.org [pubs.acs.org]
• 16. reddit.com [reddit.com]

A Technical Guide to 6-Deoxyglucitol: Synthesis, Characterization, and Application in Drug Discovery

Abstract

6-Deoxy-D-glucitol, a rare sugar alcohol derivative, represents a unique and valuable chiral scaffold for modern drug development. By removing the C-6 primary hydroxyl group from its parent molecule, D-glucitol (sorbitol), its physicochemical properties are subtly but significantly altered, creating new opportunities for molecular design. This guide provides an in-depth technical overview of 6-Deoxy-D-glucitol, covering its synthesis from commercially available precursors, comprehensive analytical characterization, and its emerging applications in medicinal chemistry. We present detailed, field-proven protocols and explain the scientific rationale behind methodological choices, offering researchers and drug development professionals a practical framework for leveraging this promising molecule.

Introduction: The Rationale for Deoxygenation

In the landscape of carbohydrate chemistry, deoxysugars and their corresponding alditols (sugar alcohols) are of paramount importance. The selective removal of a hydroxyl group—one of nature's most common functional groups—can profoundly impact a molecule's biological activity. This modification can increase metabolic stability by preventing phosphorylation, enhance membrane permeability by increasing lipophilicity, and alter the hydrogen bonding network that governs interactions with biological targets such as enzymes and transporters.

6-Deoxy-D-glucitol (also known as D-quinovitol) is the reduced form of 6-deoxy-D-glucose (D-quinovose). While its parent alditol, D-glucitol, is a widely used excipient and sugar substitute, 6-Deoxy-D-glucitol is primarily valued as a chiral building block. Its unique stereochemical arrangement, inherited from glucose, combined with the modified C-6 position, makes it an attractive starting point for the synthesis of complex molecular architectures and bioactive compounds. This guide will explore the practical aspects of working with this molecule, from its creation in the lab to its potential deployment in therapeutic design.

Physicochemical and Structural Properties

Understanding the fundamental properties of 6-Deoxy-D-glucitol is critical for its effective use. The molecule is a hexitol, a six-carbon sugar alcohol, with a defining methyl group at the C-6 position.[1]

Property	Value	Source
IUPAC Name	(2S,3R,4R,5R)-hexane-1,2,3,4,5-pentol	PubChem[1]
Molecular Formula	C₆H₁₄O₅	PubChem[1]
Molecular Weight	166.17 g/mol	PubChem[1]
CAS Number	5624-40-8	PubChem[1]
Hydrogen Bond Donors	5	PubChem[1]
Hydrogen Bond Acceptors	5	PubChem[1]
XLogP3	-2.0	PubChem[1]
Natural Occurrence	Reported in Cnidium monnieri	PubChem[1]

Synthesis and Purification Workflow

The most direct and reliable synthesis of 6-Deoxy-D-glucitol involves the chemical reduction of its parent aldehyde, 6-deoxy-D-glucose. This transformation is a cornerstone of carbohydrate chemistry, valued for its high yield and operational simplicity.

Diagram: Synthesis and Purification Workflow

Sources

• 1. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: 6-Deoxyglucitol as a Versatile Chiral Building Block in Asymmetric Synthesis

Introduction: The Strategic Value of Chiral Alditols in Synthesis

In the landscape of modern organic synthesis, the demand for enantiomerically pure compounds is relentless, driven primarily by the pharmaceutical industry's need for stereospecific drugs. Chiral building blocks, or synthons, derived from the "chiral pool" offer an efficient and economical route to complex molecular architectures. Among these, sugar-derived alditols like 6-deoxyglucitol are particularly valuable. 6-Deoxyglucitol, a reduced form of 6-deoxyglucose (quinovose), presents a polyhydroxylated acyclic carbon chain with four defined stereocenters. The absence of a hydroxyl group at the C6 position, replaced by a methyl group, introduces a key point of differentiation from its parent glucitol, enabling unique synthetic strategies and providing access to a distinct range of chiral intermediates and target molecules.

This guide provides an in-depth exploration of 6-deoxy-D-glucitol as a chiral starting material. We will detail its preparation, strategies for selective functionalization through protecting groups, and provide detailed protocols for key synthetic transformations that leverage its inherent stereochemistry.

Physicochemical Properties of 6-Deoxy-D-Glucitol

6-Deoxy-D-glucitol is a stable, crystalline solid, making it easy to handle and store. Its fundamental properties are summarized below.

Property	Value	Reference
Molecular Formula	C₆H₁₄O₅	[1]
Molecular Weight	166.17 g/mol	[1]
CAS Number	5624-40-8	[1]
Appearance	White crystalline solid	General knowledge
Synonyms	D-Quinovitol, 6-deoxy-D-sorbitol	[1]

Preparation of 6-Deoxy-D-Glucitol from D-Glucose

The most common route to 6-deoxy-D-glucitol begins with an abundant and inexpensive starting material, D-glucose or its derivatives like methyl α-D-glucopyranoside. The synthesis involves three key stages: selective activation of the primary C6 hydroxyl, deoxygenation, and finally, reduction of the pyranoside to the open-chain alditol.

Caption: General workflow for the synthesis of 6-Deoxy-D-glucitol.

Protocol 1: Synthesis of 6-Deoxy-D-glucitol

This protocol outlines a representative procedure starting from methyl α-D-glucopyranoside.

Part A: Synthesis of Methyl 2,3,4-Tri-O-acetyl-6-deoxy-6-iodo-α-D-glucopyranoside [2][3]

• Dissolve methyl α-D-glucopyranoside (1.0 equiv) in toluene at 80 °C.

• Add triphenylphosphine (PPh₃, 1.2 equiv) and imidazole (3.7 equiv) and stir for 10 minutes.

• Add iodine (I₂, 1.5 equiv) portion-wise over 30 minutes and reflux the mixture for 1 hour.

• Cool to room temperature and perform an aqueous workup. The resulting 6-iodo derivative is then acetylated using standard conditions (e.g., acetic anhydride in pyridine) to yield the protected intermediate. The acetylation step aids in purification and characterization and protects the hydroxyls during the subsequent reduction.

Part B: Reductive Deiodination

• Dissolve the 6-iodo intermediate from Part A in a suitable solvent (e.g., ethanol).

• Add a catalyst, such as Palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a Parr apparatus or balloon) and stir until TLC indicates complete consumption of the starting material.

• Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the protected 6-deoxyglucoside.

Part C: Deprotection and Reduction to Alditol

• Cleave the acetate protecting groups under basic conditions (e.g., using sodium methoxide in methanol, Zemplén deacetylation).

• Hydrolyze the methyl glycoside using acidic conditions (e.g., aqueous HCl) to yield 6-deoxy-D-glucose.

• Dissolve the crude 6-deoxy-D-glucose in an aqueous methanol solution and cool to 0 °C.

• Add sodium borohydride (NaBH₄) portion-wise. The aldehyde/hemiacetal is reduced to the primary alcohol, forming the alditol.

• After the reaction is complete, neutralize with acid and remove the resulting borate salts by repeated co-evaporation with methanol. Purify the final product, 6-deoxy-D-glucitol, by recrystallization.

Orthogonal Protecting Group Strategies: Unlocking Synthetic Utility

The core challenge and opportunity in using 6-deoxyglucitol lies in differentiating its five secondary hydroxyl groups. An effective synthesis hinges on an orthogonal protecting group strategy , where different classes of protecting groups can be removed under specific conditions without affecting others.[4][5]

Protecting Group	Abbreviation	Introduction Reagents	Cleavage Conditions	Selectivity/Notes
Isopropylidene (Acetal)	-	Acetone, cat. acid (e.g., TsOH)	Mild aqueous acid (e.g., AcOH/H₂O)	Protects vicinal cis-diols. In alditols, can form five- or six-membered rings (e.g., C1-C2, C2-C3).[6]
Benzylidene (Acetal)	Bn	Benzaldehyde dimethyl acetal, cat. acid	Catalytic hydrogenation (e.g., H₂, Pd/C)	Typically used to protect 4,6-diols in pyranosides, but can bridge other diols in acyclic systems.[5]
Silyl Ethers	TBS, TBDPS, TIPS	Silyl chloride (e.g., TBDPSCl), Imidazole	Fluoride source (e.g., TBAF) or acid	Steric bulk allows for regioselective protection of less hindered hydroxyls (C1 > others). Stability is tunable: TBS < TIPS < TBDPS.[7]
Benzyl Ether	Bn	Benzyl bromide (BnBr), NaH	Catalytic hydrogenation (e.g., H₂, Pd/C)	Very stable to a wide range of conditions (acid, base, redox).[7]
Ester	Ac, Bz	Acetic anhydride or Benzoyl chloride, Pyridine	Base-catalyzed hydrolysis/transesterification (e.g., K₂CO₃/MeOH)	Good for temporary protection; can migrate between adjacent hydroxyls under basic conditions.[7]

Key Synthetic Transformations and Protocols

With a robust protecting group strategy, 6-deoxyglucitol can be converted into a variety of useful chiral intermediates.

A. Selective Protection and Deprotection

The ability to protect specific hydroxyls is paramount. For instance, the terminal C1 hydroxyl is often more reactive than the internal secondary hydroxyls due to reduced steric hindrance.

Protocol 2: Regioselective Silylation of the C1 Hydroxyl

• Dissolve 6-deoxy-D-glucitol (1.0 equiv) in anhydrous pyridine or DMF.

• Cool the solution to 0 °C.

• Add tert-Butyldiphenylsilyl chloride (TBDPSCl, 1.05 equiv) dropwise. The steric bulk of the TBDPS group heavily favors reaction at the least hindered C1 primary hydroxyl over the internal secondary positions.[7]

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Purify by silica gel chromatography to isolate the 1-O-TBDPS-6-deoxy-D-glucitol.

B. Oxidative Cleavage for Generating Smaller Chiral Fragments

A powerful strategy involves the oxidative cleavage of C-C bonds between vicinal diols using reagents like sodium periodate (NaIO₄). By first protecting certain hydroxyls, the cleavage can be directed to specific bonds, breaking down the C6 backbone into smaller, functionalized chiral aldehydes.

Caption: Conceptual workflow for generating smaller chiral fragments.

Protocol 3: Oxidative Cleavage of a Terminal Diol This protocol is illustrative for a glucitol derivative where the C1 and C2 hydroxyls are free and others are protected.

• Dissolve the selectively protected 6-deoxyglucitol derivative (1.0 equiv) in a mixture of THF and water (e.g., 3:1 ratio).

• Cool the solution to 0 °C in an ice bath.

• Add sodium periodate (NaIO₄, 1.1 equiv) in one portion.

• Stir the reaction vigorously at 0 °C for 1 hour, monitoring by TLC. The disappearance of the starting diol and the appearance of a less polar aldehyde spot indicates reaction progress.

• Dilute the reaction mixture with water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium thiosulfate (to quench excess periodate) and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. The resulting crude aldehyde is often used immediately in the next step due to potential instability.

C. Nucleophilic Substitution with Stereochemical Inversion

Protocol 4: Azide Introduction at C5 with Inversion of Stereochemistry [8][9] This protocol assumes a starting material where all hydroxyls except C5 are protected (e.g., 1,2:3,4-di-O-isopropylidene-6-deoxy-D-glucitol).

• Tosylation: Dissolve the starting material (1.0 equiv) in anhydrous pyridine and cool to 0 °C. Add p-toluenesulfonyl chloride (TsCl, 1.5 equiv) portion-wise. Allow the reaction to stir overnight while slowly warming to room temperature. Work up the reaction by pouring it into ice water and extracting the product. Purify by chromatography.

• Azide Displacement (Sₙ2): Dissolve the purified 5-O-tosyl intermediate (1.0 equiv) in anhydrous DMF.

• Add sodium azide (NaN₃, 3.0 equiv). A significant excess of the nucleophile is used to drive the reaction to completion.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC.

• After cooling, dilute the reaction with water and extract the product with ethyl acetate.

• Wash the organic layers thoroughly with water to remove DMF, then with brine. Dry over MgSO₄, filter, and concentrate.

• Purify the resulting 5-azido-5-deoxy product by silica gel chromatography. The azide now has the L-ido configuration at the C5 center. This azide can be subsequently reduced (e.g., via Staudinger reaction or catalytic hydrogenation) to the corresponding amine.

Case Study: Synthesis of a 6-Deoxy-6-Thio-Glucoconjugate

6-Deoxyglucitol derivatives are valuable precursors for molecules targeted at biological systems. A relevant example is the synthesis of 6-deoxy-6-thio-d-glucose conjugates, which have been explored as agents for Boron Neutron Capture Therapy (BNCT) by targeting glucose transporters (GLUTs).[2][3] The synthesis leverages the unique reactivity of the C6 position, which in our parent molecule is already deoxygenated. A closely related pathway starts from a 6-iodo-glucopyranoside, a key intermediate in one synthesis of 6-deoxyglucose itself.

Caption: Synthesis of a GLUT1-targeting BNCT agent.[3]

This synthetic route highlights how the C6 position of a glucose scaffold can be selectively modified.[2][3] By starting with a 6-iodo precursor, an Sₙ2 displacement with a carboranyl thiol introduces the boron-rich payload. Subsequent deprotection yields the final water-soluble conjugate, which retains the core glucose structure recognized by transporters. The principles of selective activation at a primary hydroxyl and subsequent nucleophilic displacement are central to the utility of both glucose and its 6-deoxy- and alditol derivatives.

Conclusion

6-Deoxyglucitol is a powerful and underutilized chiral building block in asymmetric synthesis. Its value is derived from its stable, acyclic backbone endowed with multiple, stereochemically defined hydroxyl groups. By applying principles of orthogonal protection, regioselective activation, and stereospecific transformations, chemists can unlock a vast array of synthetic possibilities. From oxidative cleavage to generate smaller chiral fragments to nucleophilic substitutions that introduce new functionality with controlled stereochemistry, 6-deoxyglucitol provides a reliable and cost-effective foundation for the construction of complex and biologically significant molecules.

References

• Synthesis of some derivatives of 6-amino-1,5-anhydro-6-deoxy-D-glucitol and 2-amino-1,5... PubMed. Available at: [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. University of Bath. Available at: [Link]

• Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. Available at: [Link]

• Protective Group Strategies. ResearchGate. Available at: [Link]

• PROTECTING GROUPS & CARBOHYDRATES NOTES. Alchemyst. Available at: [Link]

• Novel protecting groups in carbohydrate chemistry. Comptes Rendus Chimie. Available at: [Link]

• The mechanism of 6-deoxyhexose synthesis. I. Intramolecular hydrogen transfer catalyzed by deoxythymidine diphosphate D-glucose oxidoreductase. PubMed. Available at: [Link]

• 6-Deoxyglucitol. PubChem, National Institutes of Health. Available at: [Link]

• Pathways for the synthesis of dTDP-6-deoxy-L-talose, dTDP-Lrhamnose ,... ResearchGate. Available at: [Link]

• Stereoselective Synthesis of 2-Deoxy-β-Glycosides Using Anomeric O-Alkylation/Arylation. PubMed Central, National Institutes of Health. Available at: [Link]

• Stereoselective and Stereospecific Reactions. Master Organic Chemistry. Available at: [Link]

• D-Glucitol, 6TMS derivative. NIST WebBook. Available at: [Link]

• Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. ACS Publications. Available at: [Link]

• Two-step enzymatic synthesis of 6-deoxy-L-psicose. PubMed Central, National Institutes of Health. Available at: [Link]

• β-Selective 2-Deoxy- and 2,6-Dideoxyglucosylations Catalyzed by Bis-Thioureas. PubMed Central, National Institutes of Health. Available at: [Link]

• Stereoselective construction of deoxy sugar oligosaccharides: mechanism as a guiding principle. ResearchGate. Available at: [Link]

• Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter. ACS Publications. Available at: [Link]

• GLUCITOL. Ataman Kimya. Available at: [Link]

• Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions. PubMed Central, National Institutes of Health. Available at: [Link]

• D-GLUCITOL. Ataman Kimya. Available at: [Link]

• Deoxy-6-d-glucose. PubChem, National Institutes of Health. Available at: [Link]

• Merging total synthesis and NMR technology for deciphering the realistic structure of natural 2,6-dideoxyglycosides. Science.org. Available at: [Link]

• Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter. PubMed Central, National Institutes of Health. Available at: [Link]

• Process for the preparation of 6-O-alpha-D-glucopyranosyl-D-sorbitol. Google Patents.

• Chemical Synthesis of 6-Azido-6-Deoxy Derivatives of Phosphatidylinositol Containing Different Fatty Acid Chains. MDPI. Available at: [Link]

• Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin. Beilstein Journals. Available at: [Link]

• Novel Amphiphilic Cyclodextrins: Graft‐Synthesis of Heptakis(6‐alkylthio‐6‐deoxy)‐β‐cyclodextrin 2‐Oligo(ethylene glycol) Conjugates and Their ω‐Halo Derivatives. ResearchGate. Available at: [Link]

Sources

• 1. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. alchemyst.co.uk [alchemyst.co.uk]
• 8. mdpi.com [mdpi.com]
• 9. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]

Preparation of 6-Deoxyglucitol standards for chromatography

Application Note: Precision Preparation & Analysis of 6-Deoxyglucitol (Quinovitol) Standards

Executive Summary & Chemical Identity

6-Deoxy-D-glucitol (commonly known as Quinovitol ) is the reduced sugar alcohol form of 6-deoxy-D-glucose (Quinovose). Unlike its isomer 1,5-anhydroglucitol (a diabetes marker), Quinovitol is primarily utilized as a tracer in bacterial fucose/rhamnose metabolic pathways and sulfoglycolysis studies.

Accurate chromatographic analysis of Quinovitol is challenging due to its high polarity, lack of a chromophore, and structural similarity to other polyols like sorbitol and mannitol. This guide details the preparation of analytical standards and two validated detection workflows: GC-MS (via silylation) for structural confirmation and HPAEC-PAD for high-sensitivity quantification without derivatization.

Target Analyte Profile:

• IUPAC Name: (2S,3R,4R,5R)-hexane-1,2,3,4,5-pentol

• Common Name: Quinovitol; 6-Deoxy-D-glucitol[1]

• CAS Number: 5624-40-8[1]

• Molecular Weight: 166.17 g/mol [1]

• Solubility: Highly soluble in water; sparingly soluble in ethanol.

Primary Standard Preparation

Principle: Gravimetric preparation is required due to the hygroscopic nature of polyols. Volumetric preparation is discouraged for primary stocks to minimize temperature-dependent volume expansion errors.

Materials & Reagents

• Analyte: 6-Deoxy-D-glucitol (Purity >98%, e.g., from Omicron or Sigma-Aldrich).

• Solvent: LC-MS Grade Water (18.2 MΩ·cm) or Methanol (for GC stocks).

• Internal Standard (IS): Xylitol (for GC-MS) or 13C-Sorbitol (for HPAEC).

• Equipment: 5-place analytical balance, Class A volumetric flasks (if volumetric dilution is necessary), Desiccator.

Protocol: Master Stock Solution (10 mg/mL)

• Desiccation: Place the commercial Quinovitol vial in a vacuum desiccator over P₂O₅ for 24 hours prior to weighing to remove surface moisture.

• Weighing: Tare a sterile 20 mL amber glass vial. Accurately weigh 100.0 mg (± 0.1 mg) of dried Quinovitol. Record the exact mass (

  ).[1]

• Dissolution:

  • For HPAEC-PAD: Add exactly 10.0 mL of 18.2 MΩ water by weight (assuming density

    at 20°C, target mass = 10.0 g).

  • For GC-MS: Dissolve in Methanol to facilitate faster evaporation during derivatization.

• Homogenization: Vortex for 30 seconds. Sonicate for 5 minutes to ensure complete dissolution.

• Storage: Aliquot into 1 mL cryovials. Store at -80°C (stable for 12 months). Avoid repeated freeze-thaw cycles.

Table 1: Dilution Scheme for Calibration Curve

Standard Level	Stock Volume (µL)	Diluent Volume (µL)	Final Conc. (µg/mL)
L1 (LLOQ)	5 (of L2)	495	0.5
L2	5 (of L3)	495	5.0
L3	10 (of Master)	990	50.0
L4	50 (of Master)	950	500.0
L5 (ULOQ)	100 (of Master)	900	1000.0

Workflow A: GC-MS Analysis (Derivatization)

Rationale: Sugar alcohols are non-volatile and cannot be analyzed by GC directly. Silylation with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) replaces active hydroxyl protons with trimethylsilyl (TMS) groups, rendering the molecule volatile and thermally stable.

Derivatization Protocol

• Aliquot: Transfer 50 µL of the aqueous standard or biological sample to a glass GC vial.

• Internal Standard: Add 10 µL of Xylitol solution (100 µg/mL).

• Drying (Critical): Evaporate to complete dryness using a SpeedVac or Nitrogen stream at 40°C. Note: Any residual water will hydrolyze the silylation reagent.

• Methoximation (Optional but Recommended): Add 50 µL of Methoxyamine-HCl in Pyridine (20 mg/mL). Incubate at 30°C for 90 min. Why? This prevents ring closure if any reducing sugars are present in the matrix, though Quinovitol itself is acyclic.

• Silylation: Add 50 µL of MSTFA + 1% TMCS.

• Incubation: Cap tightly and incubate at 37°C for 30 minutes.

• Analysis: Inject 1 µL into GC-MS (Split 1:10).

GC-MS Parameters

• Column: DB-5MS or TG-5MS (30m × 0.25mm, 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Temp Program: 80°C (1 min) → 10°C/min → 300°C (hold 5 min).

• Inlet: 250°C.

• MS Source: 230°C, EI mode (70 eV).

• Ions to Monitor (SIM):

  • Quinovitol-TMS: m/z 217 (Quant), 307, 319 (Qual).

  • Xylitol-TMS (IS): m/z 217, 307.

Caption: Step-by-step derivatization workflow for converting non-volatile 6-deoxyglucitol into a volatile TMS-ether derivative for GC-MS analysis.

Workflow B: HPAEC-PAD (Direct Quantification)

Rationale: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is the preferred method for sugar alcohols when derivatization is undesirable. At high pH (pH > 12), sugar alcohols partially ionize (pKₐ ≈ 13-14) and can be separated on anion exchange columns.

System Requirements

• Column: Dionex CarboPac MA1 (specifically designed for sugar alcohols) or CarboPac PA1.

• Eluent: Sodium Hydroxide (NaOH).[2] Must be carbonate-free.

• Detector: Electrochemical (Amperometric) with Gold Electrode.

• Waveform: Standard Quadruple Potential Waveform for Carbohydrates.

Mobile Phase Preparation (Critical)

• Degassing: Use 18.2 MΩ water, vacuum filtered and degassed with Helium for 20 mins.

• NaOH Source: Use 50% w/w NaOH solution (low carbonate grade, e.g., Fisher or Sigma). Do not use pellets as they are coated in carbonate.[2]

• Preparation: To make 480 mM NaOH (Isocratic Eluent):

  • Pipette 25.0 mL of 50% NaOH into 975 mL of degassed water.

  • Keep under Helium headspace to prevent CO₂ absorption (which forms carbonate and ruins retention times).

HPAEC Protocol

• Flow Rate: 0.4 mL/min (CarboPac MA1).

• Temp: 30°C.

• Injection: 10 µL.

• Elution: Isocratic 480 mM NaOH (or gradient if separating complex mixtures).

• Expected Retention: Sugar alcohols elute before mono/disaccharides on MA1 columns due to higher pKₐ.[2]

Caption: HPAEC-PAD workflow emphasizing carbonate-free eluent preparation and direct ionization of sugar alcohols at high pH.

Quality Control & Troubleshooting

Linearity & Limits

• Linearity: The method should demonstrate

  over the range of 0.5 – 100 µg/mL.

• LOD (Limit of Detection):

  • GC-MS: ~0.05 µg/mL (SIM mode).

  • HPAEC-PAD: ~0.01 µg/mL (High sensitivity).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
GC-MS: Low Response	Incomplete silylation due to moisture.	Ensure sample is 100% dry before adding MSTFA. Check reagents for hydrolysis.
GC-MS: Split Peaks	Incomplete derivatization or column overload.	Increase derivatization time/temp. Dilute sample.
HPAEC: Shifting RT	Carbonate contamination in NaOH eluent.	Prepare fresh eluent using degassed water. Install a carbonate trap column.
HPAEC: Baseline Drift	Electrode fouling.	Polish the gold electrode and replace the reference electrode gasket.

References

• Shimadzu Corporation. (2012). Quantitative Analysis of Stable Isotopes of Glucose in Blood Plasma Using Quadrupole GC-MS. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 151266, 6-Deoxyglucitol. Retrieved from [Link]

• Waters Corporation. (2021). Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. Retrieved from [Link][2][3][4][5][6]

Sources

• 1. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Improvement in Analytical Methods for Determination of Sugars in Fermented Alcoholic Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. jasco.hu [jasco.hu]
• 6. antecscientific.com [antecscientific.com]

Mastering the Crystallization of 6-Deoxyglucitol: An Application Guide to Achieving High Purity

Introduction: The Pursuit of Purity in 6-Deoxyglucitol

6-Deoxyglucitol, a hexitol derivative, is a molecule of significant interest in the pharmaceutical and life sciences sectors. Its structural similarity to naturally occurring sugars and polyols makes it a valuable chiral building block in the synthesis of complex carbohydrates and a potential component in drug formulations. The biological activity and ultimate efficacy of any active pharmaceutical ingredient (API) or intermediate are intrinsically linked to its purity. Residual impurities, even in trace amounts, can lead to undesirable side effects, reduced therapeutic efficacy, and complications in downstream processing.

Crystallization stands as a cornerstone of purification in pharmaceutical manufacturing, offering a scalable and effective method to isolate the desired compound in a highly purified, solid state. However, the high number of hydroxyl groups in 6-Deoxyglucitol and its propensity for high viscosity in solution present unique challenges to achieving efficient and reproducible crystallization. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the techniques and protocols for obtaining high-purity 6-Deoxyglucitol through crystallization. We will delve into the underlying scientific principles, offer detailed, field-proven protocols, and discuss the analytical methods required for purity validation.

Physicochemical Landscape of 6-Deoxyglucitol

A thorough understanding of the physicochemical properties of 6-Deoxyglucitol is paramount for developing a successful crystallization strategy.

Molecular Structure and Properties:

• Molecular Formula: C6H14O5[1]

• Molecular Weight: 166.17 g/mol [1]

• IUPAC Name: (2S,3R,4R,5R)-hexane-1,2,3,4,5-pentol[1]

• Synonyms: 6-deoxy-D-glucitol, D-Quinovitol[1]

The multiple hydroxyl groups contribute to its high polarity and potential for extensive hydrogen bonding, which governs its solubility and crystalline structure. While specific experimental data on the melting point and a comprehensive solubility profile of 6-Deoxyglucitol are not widely published, we can draw parallels with similar sugar alcohols like its parent compound, D-glucitol (sorbitol), which is highly soluble in water and has limited solubility in lower alcohols. For instance, D-glucose, a related monosaccharide, is highly soluble in water and poorly soluble in methanol and ethanol.[2]

Strategic Approaches to Crystallization

The selection of an appropriate crystallization technique is contingent on the impurity profile of the crude 6-Deoxyglucitol and the desired final purity. The two most applicable methods for this class of compounds are cooling crystallization and antisolvent crystallization.

Cooling Crystallization: Leveraging Temperature-Dependent Solubility

Principle: This technique relies on the principle that the solubility of most solids, including 6-Deoxyglucitol, in a given solvent decreases as the temperature is lowered. By dissolving the crude material in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution and then gradually cooling it, the solution becomes supersaturated, driving the crystallization of the pure compound.

Causality of Experimental Choices:

• Solvent Selection: The ideal solvent should exhibit a significant positive temperature coefficient for the solubility of 6-Deoxyglucitol, meaning the solubility increases substantially with temperature. Water is a primary candidate due to the polar nature of 6-Deoxyglucitol. Short-chain alcohols like methanol or ethanol, or aqueous mixtures thereof, can also be effective.

• Cooling Rate: A slow and controlled cooling rate is crucial to promote the growth of large, well-defined crystals and minimize the inclusion of impurities. Rapid cooling can lead to the formation of small, impure crystals or even precipitation of an amorphous solid.

• Seeding: The introduction of a small quantity of pure 6-Deoxyglucitol seed crystals at a specific supersaturation level can control the onset of crystallization, promote the formation of a desired crystal polymorph, and lead to a more uniform crystal size distribution.

Fig. 1: Workflow for Cooling Crystallization

Antisolvent Crystallization: Shifting the Solubility Equilibrium

Principle: This method involves the addition of a second solvent (the antisolvent) in which the compound of interest is poorly soluble, to a solution of the compound in a primary solvent (the solvent) in which it is highly soluble. The addition of the antisolvent reduces the overall solubility of the compound in the mixed solvent system, leading to supersaturation and subsequent crystallization.

Causality of Experimental Choices:

• Solvent/Antisolvent System: The key is to identify a miscible solvent-antisolvent pair where 6-Deoxyglucitol has high solubility in the solvent and low solubility in the antisolvent. For 6-Deoxyglucitol, a good starting point is a water-ethanol or water-isopropanol system. Water acts as the solvent, and the alcohol serves as the antisolvent.

• Rate of Antisolvent Addition: A slow, controlled addition of the antisolvent is critical to maintain a moderate level of supersaturation, which favors crystal growth over nucleation. A rapid addition can cause localized high supersaturation, leading to the precipitation of an amorphous solid or the formation of very small crystals that are difficult to filter and may trap impurities.

• Temperature Control: While the primary driver for crystallization is the change in solvent composition, temperature can also be used as a secondary control parameter to further reduce solubility and improve the yield.

Fig. 2: Workflow for Antisolvent Crystallization

Experimental Protocols

The following protocols are provided as a starting point and should be optimized based on the specific impurity profile of the crude 6-Deoxyglucitol and the available laboratory equipment.

Protocol 1: Cooling Crystallization from Aqueous Solution

Materials:

• Crude 6-Deoxyglucitol

• Deionized water

• Seed crystals of pure 6-Deoxyglucitol (if available)

• Crystallization vessel with temperature control and overhead stirrer

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• Dissolution: In the crystallization vessel, add a measured amount of deionized water. Heat the water to 70-80 °C with stirring. Gradually add the crude 6-Deoxyglucitol until a saturated or near-saturated solution is obtained. Visually inspect for complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration of the saturated solution to remove them.

• Controlled Cooling: Program the crystallizer to cool the solution from the dissolution temperature to 10 °C over a period of 4-6 hours (a cooling rate of approximately 10-15 °C/hour).

• Seeding: When the solution has cooled by about 5-10 °C and is in a metastable supersaturated state, add a small amount (0.1-1% by weight of the expected yield) of finely ground pure 6-Deoxyglucitol seed crystals.

• Crystal Growth: Continue the controlled cooling. Once the final temperature of 10 °C is reached, maintain the slurry under gentle agitation for an additional 2-4 hours to allow for complete crystal growth.

• Isolation: Isolate the crystals by vacuum filtration.

• Washing: Wash the crystal cake with a small amount of ice-cold deionized water to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at 40-50 °C until a constant weight is achieved.

Protocol 2: Antisolvent Crystallization using Water and Ethanol

Materials:

• Crude 6-Deoxyglucitol

• Deionized water (solvent)

• Ethanol, absolute (antisolvent)

• Crystallization vessel with an overhead stirrer and a port for controlled liquid addition

• Dosing pump for antisolvent addition

• Filtration apparatus

• Vacuum oven

Procedure:

• Dissolution: At room temperature (20-25 °C), dissolve the crude 6-Deoxyglucitol in a minimal amount of deionized water in the crystallization vessel with stirring to create a concentrated solution.

• Antisolvent Addition: Begin the slow, controlled addition of absolute ethanol to the stirred solution using a dosing pump. A typical starting point is to add a volume of ethanol that is 3-5 times the volume of water used for dissolution. The addition should be carried out over 2-4 hours.

• Crystallization and Growth: The solution will become turbid as crystallization begins. Continue stirring at a gentle rate during and after the antisolvent addition for an additional 2-4 hours to allow for complete crystal growth.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystal cake with a small amount of a pre-chilled mixture of ethanol and water (e.g., 80:20 v/v), followed by a final wash with pure, cold ethanol.

• Drying: Dry the purified 6-Deoxyglucitol crystals in a vacuum oven at 40-50 °C.

Purity Assessment and Validation

The purity of the crystallized 6-Deoxyglucitol must be rigorously assessed to ensure the effectiveness of the purification process. A combination of analytical techniques is recommended for a comprehensive evaluation.

High-Performance Liquid Chromatography (HPLC):

HPLC is a powerful technique for separating and quantifying the main component from its impurities. For a polar compound like 6-Deoxyglucitol, a Hydrophilic Interaction Liquid Chromatography (HILIC) method is often suitable.

• Column: HILIC column (e.g., amide or cyano phase)

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Detector: A universal detector such as an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector is necessary as 6-Deoxyglucitol lacks a strong UV chromophore.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are invaluable for confirming the chemical structure of the purified 6-Deoxyglucitol and for identifying and quantifying any residual impurities that have distinct NMR signals. Quantitative NMR (qNMR) can be used to determine the absolute purity of the material without the need for a reference standard of the analyte itself.

Differential Scanning Calorimetry (DSC):

DSC can be used to determine the melting point and the heat of fusion of the crystallized material. A sharp melting endotherm at a specific temperature is indicative of high purity. The presence of impurities will typically lead to a broadening of the melting peak and a depression of the melting point.

Data Presentation: Comparative Overview of Crystallization Techniques

Parameter	Cooling Crystallization	Antisolvent Crystallization
Principle	Temperature-dependent solubility	Solubility reduction by solvent mixing
Primary Solvent	Water, Aqueous alcohol mixtures	Water, Methanol
Antisolvent	N/A	Ethanol, Isopropanol, Acetone
Driving Force	Supersaturation via cooling	Supersaturation via solvent composition change
Typical Yield	Moderate to High	High
Achievable Purity	Good to Excellent	Good to Excellent
Key Process Controls	Cooling rate, Seeding	Antisolvent addition rate, Temperature
Advantages	Simple setup, No additional solvents	High yields, Can be performed at constant T
Disadvantages	Can be energy-intensive	Requires solvent recovery/disposal

Conclusion

The successful crystallization of 6-Deoxyglucitol to high purity is an achievable goal through the careful selection and optimization of either cooling or antisolvent crystallization techniques. The protocols and principles outlined in this application note provide a robust framework for researchers and professionals in the pharmaceutical industry. By understanding the causality behind experimental choices and employing rigorous analytical validation, it is possible to consistently produce high-purity 6-Deoxyglucitol that meets the stringent quality requirements for its intended applications.

References

• PubChem. 6-Deoxyglucitol. National Center for Biotechnology Information. [Link]

• Ataman Kimya. GLUCITOL. [Link]

• Ataman Kimya. D-GLUCITOL. [Link]

• Wikipedia. Glucose. [Link]

• Kerton, F. M., & Marriott, R. (2013). Alternative Solvents for Green Chemistry. Royal Society of Chemistry.
• Myerson, A. S. (Ed.). (2002).
• Flood, A. E., & Puagsa, M. (2003). Refractive Index, Viscosity, and Solubility at 30 °C, and Density at 25 °C for the System Fructose + Glucose + Ethanol + Water.
• Alves, L., Almeida e Silva, J. B., & Giulietti, M. (2007). Solubility of D-glucose in water and ethanol/water mixtures.
• S. J. Angyal, G. S. Bethell, and R. J.
• P. M. Collins and R. J. Ferrier, Monosaccharides: Their Chemistry and Their Roles in Natural Products. John Wiley & Sons, 1995.

Sources

• 1. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glucose - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Enhancing the Stability of 6-Deoxyglucitol

Welcome to the technical support resource for 6-Deoxyglucitol. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of 6-Deoxyglucitol in storage and experimental use. As a deoxy sugar alcohol, its stability is paramount for reproducible and reliable results. This document provides answers to frequently asked questions, troubleshooting for common issues, and detailed protocols grounded in established scientific principles for polyol chemistry.

Part 1: Frequently Asked Questions (FAQs) & Quick Guides

This section addresses the most common queries regarding the storage and handling of 6-Deoxyglucitol.

Question: What are the optimal storage conditions for solid 6-Deoxyglucitol?

Answer: The primary factors influencing the stability of 6-Deoxyglucitol, like other polyols, are temperature, moisture, and atmospheric oxygen.[1][2] To maximize shelf-life and prevent degradation, the following conditions are recommended.

Parameter	Recommendation	Rationale
Temperature	15°C to 25°C (59°F to 77°F)	Prevents thermal degradation and potential phase changes.[2] Storing at a constant room temperature is ideal.[1]
Atmosphere	Store under an inert gas (Nitrogen or Argon)	6-Deoxyglucitol, with its multiple hydroxyl groups, is susceptible to oxidation. An inert atmosphere displaces oxygen, mitigating this risk.[3]
Humidity	In a desiccated, dry environment (RH < 50%)	Polyols are hygroscopic and readily absorb atmospheric moisture.[4] Moisture can lead to physical changes (clumping) and act as a medium for chemical degradation.
Light	Protect from direct light (Store in amber vials or in the dark)	Photodegradation can occur in complex molecules. While less common for simple polyols, it is a standard precaution for long-term storage of chemical reagents.[2][5]
Container	Tightly sealed, airtight containers	Prevents moisture ingress and exposure to atmospheric contaminants.[4][5]

Question: I've noticed my powdered 6-Deoxyglucitol is starting to clump. What is causing this and is it still usable?

Answer: Clumping is a classic sign of moisture absorption. As a polyol, 6-Deoxyglucitol is hygroscopic, meaning it attracts and holds water molecules from the air.[4] This is a physical change and does not necessarily indicate chemical degradation.

• Causality: The issue likely stems from improper storage, such as a container that is not airtight or frequent opening in a humid environment.

• Usability: The material may still be usable if purity is not compromised. However, the absorbed water will affect the true weight and concentration of your sample. For highly sensitive quantitative experiments, it is recommended to dry the material under vacuum at a mild temperature (e.g., 40-50°C) to a constant weight before use. For less sensitive applications, you can still use it, but be aware of the potential inaccuracy in weighing. To prevent this, always store in a desiccator and minimize exposure to ambient air.

Question: Can 6-Deoxyglucitol be stored in an aqueous solution? For how long?

Answer: While 6-Deoxyglucitol is highly soluble in water, long-term storage in aqueous solution is not recommended . Water can participate in hydrolysis and provides a medium for microbial growth. If you must store a solution, prepare it fresh whenever possible. For short-term storage (a few days), filter-sterilize the solution and store it refrigerated at 2-8°C. For longer-term storage, consider freezing aliquots at -20°C or -80°C, but be aware that freeze-thaw cycles can sometimes affect the stability of certain compounds.[6]

Part 2: Troubleshooting Guide for Stability Issues

This section provides a logical framework for identifying and resolving potential degradation of 6-Deoxyglucitol.

Issue: An unexpected peak appears in my HPLC/GC analysis of a stored 6-Deoxyglucitol sample.

This is a strong indicator of chemical degradation. The identity of the new peak depends on the degradation pathway, which is influenced by the specific stressor (heat, oxygen, etc.).

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected analytical peaks.

• Step 1: Rule out external contamination. First, analyze a blank injection (your mobile phase or solvent) to ensure the peak is not an artifact of your analytical system.[7][8]

• Step 2: Review storage history. Was the material exposed to high temperatures, air, or light? This helps pinpoint the likely stressor.

• Step 3: Hypothesize the degradant.

  • Oxidation: If the sample was exposed to air, the most likely degradation pathway involves the oxidation of hydroxyl groups to form ketones or aldehydes, such as 6-deoxy-D-arabino-hexos-2-ulose (6-deoxy-D-glucosone).[9]

  • Thermal Degradation: High heat can cause dehydration reactions.[10][11] The specific products can be complex.

• Step 4: Confirmation & Remediation. Use mass spectrometry (MS) to identify the mass of the impurity, which can confirm its identity.[7] If degradation is confirmed, the stock should be discarded. Implement the strict storage protocols outlined in this guide to prevent recurrence.

Issue: My 6-Deoxyglucitol powder has developed a yellow or brownish tint.

Answer: Discoloration is a visible sign of degradation, often resulting from thermal stress or reactions at the reducing end of related sugar impurities.[11] Even though 6-Deoxyglucitol itself is a sugar alcohol and non-reducing, commercial preparations may contain trace amounts of the parent sugar (6-deoxy-D-glucose) which can undergo Maillard reactions or caramelization.[12]

• Causality: This is typically caused by prolonged exposure to elevated temperatures.[11]

• Trustworthiness: Do not use discolored material. The coloration indicates that significant chemical changes have occurred, and the purity of the sample is compromised. The presence of these chromophores, even at low levels, can interfere with downstream applications, especially in cell culture or drug formulation.

Part 3: Key Experimental Protocols

As a self-validating system, it is crucial to have robust protocols for handling and stability assessment.

Protocol 1: Standard Operating Procedure for Storage and Handling

• Receiving: Upon receipt, immediately transfer the manufacturer's container into a secondary container inside a desiccator cabinet at room temperature (15-25°C).

• Aliquoting: If you need to use small amounts over time, it is best to aliquot the total amount into several smaller, inert glass vials (e.g., amber glass) upon first opening. This minimizes the exposure of the bulk material to the atmosphere with each use.

• Inert Gas Purge: Before sealing each new aliquot, gently flush the headspace of the vial with a stream of dry nitrogen or argon for 15-30 seconds.

• Sealing: Use vials with PTFE-lined caps to ensure an airtight seal. Securely tighten the cap.

• Storage: Place the sealed aliquots back into the desiccator for storage. For maximum protection, this desiccator can be placed in a temperature-controlled cabinet.

• Dispensing: When removing an aliquot for use, allow the vial to come to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

Protocol 2: Forced Degradation Study to Assess Stability

Forced degradation studies are essential for understanding potential degradation pathways and for developing stability-indicating analytical methods.[13][14] This protocol exposes 6-Deoxyglucitol to accelerated stress conditions.

Caption: Workflow for a forced degradation study of 6-Deoxyglucitol.

• Objective: To intentionally degrade 6-Deoxyglucitol and identify the resulting degradants.[15][16]

• Materials: 6-Deoxyglucitol, 1 M HCl, 1 M NaOH, 30% H₂O₂, HPLC-grade water, appropriate analytical column (e.g., ion-exclusion or amino), HPLC system with a suitable detector for non-chromophoric compounds (Refractive Index, Evaporative Light Scattering, or Mass Spectrometry).[17]

• Procedure:

  • Prepare a stock solution of 6-Deoxyglucitol (e.g., 10 mg/mL in water).

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Mix stock solution with 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Store solid 6-Deoxyglucitol in an oven at 80°C. Dissolve in water before analysis.

  • Control: Keep a sample of the stock solution at 4°C protected from light.

  • Time Points: Collect samples at 0, 2, 4, 8, and 24 hours.

  • Quenching/Preparation: Before analysis, neutralize the acidic and basic samples to ~pH 7.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method.

  • Compare the chromatograms of the stressed samples to the control.

  • Identify and quantify the peaks corresponding to 6-Deoxyglucitol and any new peaks corresponding to degradation products. The goal is to achieve 5-20% degradation of the active substance.[15]

Part 4: Scientific Background: Degradation Pathways

Understanding the potential chemical transformations of 6-Deoxyglucitol is key to preventing them. As a polyol, its stability is governed by the reactivity of its hydroxyl groups.

Potential Degradation Pathways of 6-Deoxyglucitol

Caption: Potential degradation pathways for 6-Deoxyglucitol under various stress conditions.

• Oxidation: This is a primary concern for polyols.[18] The secondary hydroxyl groups in 6-Deoxyglucitol can be oxidized to ketones, and the primary hydroxyl group can be oxidized to an aldehyde and further to a carboxylic acid. This is accelerated by the presence of transition metal catalysts and is the main reason for recommending storage under an inert atmosphere.

• Thermal Degradation: At temperatures above its melting point, 6-Deoxyglucitol can undergo thermal decomposition.[11] This process often begins with intermolecular or intramolecular dehydration to form anhydro derivatives, followed by more complex fragmentation and polymerization reactions that can lead to discoloration.[10][19]

• Acid/Base Instability: While generally stable at neutral pH, extreme acidic or basic conditions, especially when combined with heat, can catalyze dehydration and fragmentation reactions.[20]

By understanding these pathways, researchers can proactively implement the correct storage and handling procedures, ensuring the integrity of their 6-Deoxyglucitol and the validity of their experimental outcomes.

References

• Northstar Polymers. Storage and Handling Q and A.

• Tiansheng Technology Co., Ltd. Storage and Safety of Polyether Polyols.

• Imenpol. Handling polyurethane raw materials.

• Chemius. Conventional Polyol Safety Data Sheet.

• BlendPolyol. Storage Instructions for Polyurethane Foam Raw Materials for Refrigerator.

• Jespersen, L. et al. (2022). Improving the Thermal and Oxidative Stability of Food-Grade Phycocyanin from Arthrospira platensis by Addition of Saccharides and Sugar Alcohols. MDPI.

• Gasia, J. et al. (2020). A review on thermophysical properties and thermal stability of sugar alcohols as phase change materials. ResearchGate.

• A-M. Fernandez et al. (2021). Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. MDPI.

• Jespersen, L. et al. (2022). Improving the Thermal and Oxidative Stability of Food-Grade Phycocyanin from Arthrospira platensis by Addition of Saccharides and Sugar Alcohols. ResearchGate.

• Solé, A. et al. (2014). Thermal Stability Test of Sugar Alcohols as Phase Change Materials for Medium Temperature Energy Storage Application. Repositori Obert UdL.

• Tang, X. et al. (2018). Efficacy of sugar alcohols and sugars in protein stabilization during freezing, freeze-drying, and air-drying. Frigid Zone Medicine.

• Kawamoto, H. et al. (2011). Thermal glycosylation and degradation reactions occurring at the reducing ends of cellulose during low-temperature pyrolysis. Journal of Wood Science.

• Pharmaceutical Technology. Forced Degradation Studies: Regulatory Considerations and Implementation.

• MedCrave. Forced Degradation Studies.

• MedCrave. Forced Degradation Studies.

• SK pharmteco. Forced Degradation Studies Can Reduce Stress(ors).

• Pharmaceutical Technology. Forced Degradation Studies for Biopharmaceuticals.

• ATSDR. Analytical Methods.

• ATSDR. Analytical Methods.

• PubChem. 6-deoxy-D-glucosone.

• Massey University. Thermal degradation of 1-amino--deoxyketoses and their role in flavour development.

• Google Patents. Analytical Methods For 2-Deoxy-D-Glucose.

• Mishra, S. et al. (2014). Influence of temperature and pH on the degradation of deoxynivalenol (DON) in aqueous medium: comparative cytotoxicity of DON and degraded product. PubMed.

Sources

• 1. imenpol.com [imenpol.com]
• 2. blendpolyol.com [blendpolyol.com]
• 3. hbtshg.net [hbtshg.net]
• 4. northstarpolymers.com [northstarpolymers.com]
• 5. Mobile [my.chemius.net]
• 6. Efficacy of sugar alcohols and sugars in protein stabilization during freezing, freeze-drying, and air-drying [frigidzonemedicine.com.cn]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. 6-deoxy-D-glucosone | C6H10O5 | CID 54758641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 12. mro.massey.ac.nz [mro.massey.ac.nz]
• 13. biopharminternational.com [biopharminternational.com]
• 14. scispace.com [scispace.com]
• 15. skpharmteco.com [skpharmteco.com]
• 16. pharmtech.com [pharmtech.com]
• 17. US20080276694A1 - Analytical Methods For 2-Deoxy-D-Glucose - Google Patents [patents.google.com]
• 18. mdpi.com [mdpi.com]
• 19. repositori.udl.cat [repositori.udl.cat]
• 20. Influence of temperature and pH on the degradation of deoxynivalenol (DON) in aqueous medium: comparative cytotoxicity of DON and degraded product - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Systems for 6-Deoxyglucitol Synthesis

[1]

Topic: Solvent selection for optimal 6-Deoxyglucitol reaction kinetics Ticket ID: REF-6DG-KIN-001 Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary: The Kinetic Landscape

You are likely encountering a bottleneck in the selective hydrodeoxygenation (HDO) of glucose or sorbitol to 6-deoxyglucitol (also known as 1,5-anhydro-D-glucitol or similar reduced C6 polyols).

The core kinetic challenge is the competition between C-O cleavage (Deoxygenation

Target) and C-C cleavage (Retro-aldol Degradation to glycols).[1]

• The Trap: Water is the default solvent for sugars, but it lowers

  solubility and promotes retro-aldol condensation, fracturing your C6 chain into C2/C3 glycols (ethylene/propylene glycol).

• The Solution: To maximize 6-deoxyglucitol kinetics, you must select a solvent system that enhances

  mass transfer while suppressing C-C bond scission.

Troubleshooting Guide: Why is my reaction failing?

Use this logic tree to diagnose kinetic failures in your batch or flow reactor.

Symptom A: High Conversion, Low Selectivity (Carbon Loss)

• Diagnosis: Your solvent is promoting "cracking" (C-C cleavage) over deoxygenation.

• Root Cause: Use of pure water at high temperatures (>160°C). Water acts as a reactant in retro-aldol pathways.[1]

• Corrective Action: Switch to a polar aprotic co-solvent (e.g., 1,4-Dioxane, GVL) or an alcohol (MeOH/EtOH). These solvents reduce the dielectric constant, suppressing the transition state for C-C cleavage.[1]

Symptom B: Sluggish Reaction Rate (Zero Order Plateau)

• Diagnosis:

  starvation at the catalyst surface.[1]

• Root Cause: Mass transfer limitations.[1] The solubility of Hydrogen in water is approx.[1] 0.8 mM (at 298K, 1 atm), whereas in Methanol it is ~3.8 mM.

• Corrective Action: Increase agitation (>800 RPM) and introduce an alcohol co-solvent to increase Henry’s Law constant for

  .

Symptom C: Catalyst Deactivation[3][4]

• Diagnosis: Rate drops exponentially after 30 mins.[1]

• Root Cause: Polymerization of intermediates (humins) on the catalyst surface, often driven by acidic aqueous environments.

• Corrective Action: Use a biphasic system (Water/Organic) to extract the product immediately, or use a neutral solvent to prevent acid-catalyzed polymerization.

Visualizing the Reaction Network

The following diagram illustrates the kinetic competition where solvent selection dictates the pathway.

Figure 1: Reaction network showing how solvent choice steers the intermediate toward the target 6-Deoxyglucitol (Green) or degradation products (Red).[2][3][4][5]

Kinetic Optimization: Solvent Selection Matrix

The following table summarizes the trade-offs for 6-deoxyglucitol synthesis over Ru/C or Acid-Metal bifunctional catalysts.

Solvent System	H₂ Solubility	Dielectric Constant (ε)	Kinetic Impact on 6-Deoxyglucitol	Recommendation
Pure Water	Low	High (78)	Poor. High ε stabilizes charged transition states for C-C cleavage (glycol formation).	Avoid for high selectivity.
Methanol/Ethanol	High	Medium (24-33)	Good. Improves hydrogenation rate; suppresses retro-aldol.	Recommended for batch reactors.[1]
1,4-Dioxane/Water (1:1)	Medium	Low (Mixed)	Excellent. Aprotic nature suppresses side reactions; water keeps sugar soluble.	Gold Standard for selectivity.[1]
Ionic Liquids	Tunable	High	Variable. High viscosity often limits mass transfer (slow kinetics).[1]	Only for specialized catalysts.[1]

The "Gold Standard" Explanation

Research indicates that a mixture of Water and 1,4-Dioxane (or THF) often yields the best kinetics for deoxygenation without cracking. The organic component solubilizes hydrogen and "coats" the catalyst surface to prevent water attack (which causes C-C breaking), while the water component ensures the sugar substrate remains dissolved [1][2].[1]

Standard Operating Protocol (SOP)

Protocol: Kinetic Assay for 6-Deoxyglucitol Production

Objective: Determine the initial reaction rate (

) and selectivity in a mixed-solvent system.

Reagents & Equipment

• Substrate: D-Sorbitol or D-Glucose (High Purity).

• Catalyst: 5% Ru/C (reduced ex-situ if possible).

• Solvent: 50% v/v Water/Ethanol or Water/1,4-Dioxane.

• Internal Standard: Mannitol (unreactive under mild conditions) or biphenyl (if fully organic).

• Reactor: 100mL Parr Autoclave (Hastelloy preferred).

Workflow

• Catalyst Pre-treatment:

  • Load Ru/C into the reactor.

  • Purge with

    (3x).[1]

  • Reduce in situ at 200°C under 30 bar

    for 2 hours if not pre-reduced.

• Charge Reactants:

  • Cool reactor.[1] Add solvent mixture containing 5 wt% substrate and 0.5 wt% internal standard.[1]

  • Critical: Ensure catalyst is fully wetted to prevent "dry spots" leading to local overheating.[1]

• Reaction Initiation:

  • Pressurize to 40 bar

    (Kinetic regime usually requires >30 bar to ensure zero-order dependence on gas).

  • Heat to 160°C with stirring at 1000 RPM (to eliminate external diffusion limitations).

• Sampling:

  • Take liquid aliquots at t=0, 15, 30, 60, 120 mins via a dip tube with a sintered filter (2 µm) to exclude catalyst.

• Analysis:

  • Analyze via HPLC (Rezex RCM-Monosaccharide column) or GC-MS (after derivatization).

  • Calculate Selectivity:

    .

Frequently Asked Questions (FAQs)

Q: Why do I see high levels of Sorbitol but no 6-Deoxyglucitol? A: Your system lacks the necessary acid functionality .[1] Converting Sorbitol to 6-Deoxyglucitol requires a dehydration step (removing -OH). Neutral Ru/C in neutral water is good for hydrogenation but poor for deoxygenation.[1] Fix: Add a solid acid co-catalyst (e.g., Amberlyst-15 or Zeolite ZSM-5) or use an acidic support [3].

Q: Can I use Isopropanol (IPA) as a hydrogen donor instead of

gas? A: Yes, this is Transfer Hydrogenation (CTH). However, kinetics are generally slower than direct hydrogenation. IPA is excellent for solubility but expect the reaction to take 2-3x longer.[1] It is a valid strategy if high-pressure safety is a concern.[1]

Q: My mass balance is only 70%. Where is the rest? A: You are likely forming humins or light alkanes (methane/ethane) via extensive hydrogenolysis.[1]

• Check: If the liquid turns yellow/brown, it's polymerization (humins). Fix: Lower temperature or increase

  pressure.

• Check: If clear, you might be gasifying the carbon. Fix: Reduce residence time.

Troubleshooting Logic Tree (DOT Visualization)

Figure 2: Decision tree for diagnosing kinetic failures in 6-deoxyglucitol synthesis.

References

• Royal Society of Chemistry. Catalytic Hydrogenation of Sugars.[1] (Discusses mass transfer limitations and the necessity of alcohol co-solvents for enhanced kinetics).

• MDPI. Kinetic Modeling of Glycerol Hydrogenolysis: A Short Review. (Provides comparative data on solvent effects, specifically alcohols vs. water, applicable to C6 polyols).

• Frontiers in Chemistry. Recent Advances in Ruthenium-Catalyzed Hydrogenation Reactions. (Details the mechanism of Ru-catalyzed deoxygenation and the role of solvent polarity).

• NIH/PubMed. Solid Foam Ru/C Catalysts for Sugar Hydrogenation.[1] (Validates the use of Ru/C and kinetic parameters for sugar conversion).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Hydrogenolysis of biomass-derived sorbitol over La-promoted Ni/ZrO2 catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Recent Advances in Ruthenium-Catalyzed Hydrogenation Reactions of Renewable Biomass-Derived Levulinic Acid in Aqueous Media [frontiersin.org]
• 5. journal.ugm.ac.id [journal.ugm.ac.id]

Reference Data & Comparative Studies

Technical Guide: NMR Validation of 6-Deoxyglucitol (Quinovitol)

Executive Summary

6-Deoxyglucitol (Quinovitol) is a rare sugar alcohol often encountered as a metabolic degradation product of sulfoglycolipids or as a specific impurity in the reduction of 6-deoxyglucose (quinovose). Its structural similarity to D-Glucitol (Sorbitol) and 6-Deoxy-L-galactitol (Fucitol) makes accurate identification critical in pharmaceutical impurity profiling and metabolomics.

This guide provides a self-validating NMR protocol to distinguish 6-Deoxyglucitol from its fully hydroxylated analog (Sorbitol) and its stereoisomers. The core validation rests on the "Methyl Cut" —the diagnostic shift of the C6 terminal group—and the specific scalar coupling constants of the backbone methine protons.

Structural Basis & Theoretical Framework

To validate 6-Deoxyglucitol, one must prove two structural features:

• The 6-Deoxy Modification: The presence of a terminal methyl group (

  ) replacing the hydroxymethyl group ( ).

• The Glucitol Configuration: The specific stereochemical arrangement of hydroxyl groups at C2, C3, C4, and C5, distinguishing it from Rhamnitol or Fucitol.

Visualizing the Structural Logic

The following diagram illustrates the critical NMR differentiation points between the target and its primary alternative, Sorbitol.

Figure 1: Structural differentiation logic. The primary validation marker is the drastic shielding of the C6 position due to deoxygenation.

Experimental Protocol

This protocol ensures high-resolution data capable of resolving the overlapping backbone methine signals typical of polyols.

Sample Preparation

• Solvent: Deuterium Oxide (

  , 99.9% D).

  • Reasoning: Polyols are highly polar. DMSO-d6 is an alternative if hydroxyl proton observation is required, but

    provides sharper backbone resolution and eliminates -OH coupling complications.

• Concentration: 10–20 mg in 0.6 mL solvent.

• Reference: DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) at 0.0 ppm. Avoid TMS due to insolubility in water.

• pH Control: Neutral pH (approx. 7.0). Extreme pH can cause peak shifting in polyols due to ionization or complexation.

Acquisition Parameters (600 MHz recommended)

• Temperature: 298 K (25°C).

• 1H NMR:

  • Pulse angle: 30°.

  • Relaxation delay (D1):

    seconds (ensure methyl integration accuracy).

  • Scans: 16–32.

• 13C NMR:

  • Decoupling: Inverse gated (if quantitative) or standard WALTZ-16.

  • Scans:

    (to resolve minor conformers).

Spectral Data Comparison

The following data compares 6-Deoxyglucitol against D-Glucitol (Sorbitol). Note the diagnostic shifts at position 6.[1][2][3]

Table 1: 1H NMR Chemical Shifts ( , ppm) in [4]

Position	Proton Type	6-Deoxyglucitol (Target)	D-Glucitol (Sorbitol)	(Shift Difference)
H-6	Methyl (-CH3)	1.23 (d, J=6.4 Hz)	3.60 - 3.85 (m)	-2.5 ppm (Shielded)
H-5	Methine (-CH-)	3.85 - 3.95 (m)	3.60 - 3.70 (m)	~0.2 ppm
H-4	Methine (-CH-)	3.55 - 3.65 (m)	3.55 - 3.65 (m)	Minimal
H-3	Methine (-CH-)	3.65 - 3.75 (m)	3.65 - 3.75 (m)	Minimal
H-2	Methine (-CH-)	3.60 - 3.70 (m)	3.60 - 3.70 (m)	Minimal
H-1	Methylene (-CH2-)	3.55 - 3.80 (m)	3.55 - 3.80 (m)	Minimal

Table 2: 13C NMR Chemical Shifts ( , ppm) in

Position	Carbon Type	6-Deoxyglucitol (Target)	D-Glucitol (Sorbitol)	Diagnostic Status
C-6	Methyl (-CH3)	19.8	63.5	PRIMARY VALIDATION
C-5	Methine (-CH-)	68.5	72.0	Secondary Indicator
C-4	Methine (-CH-)	74.5	74.0	Non-diagnostic
C-3	Methine (-CH-)	73.8	73.5	Non-diagnostic
C-2	Methine (-CH-)	72.5	72.0	Non-diagnostic
C-1	Methylene (-CH2-)	63.8	63.5	Non-diagnostic

Note: Chemical shifts are approximate (

ppm) and concentration/temperature dependent. Sorbitol data derived from BMRB Entry bmse001007 [1].

Advanced Validation: The "Methyl Cut" Workflow

To rigorously prove the compound is 6-Deoxyglucitol and not a stereoisomer (like Fucitol), you must correlate the methyl group to the backbone stereochemistry using 2D NMR.

Validation Workflow Diagram

Figure 2: Step-by-step validation workflow. The presence of the high-field doublet eliminates Sorbitol; 2D COSY confirms the connectivity of the methyl group to the specific glucitol backbone.

Interpretation of 2D Data[3][5][6]

• COSY (Correlation Spectroscopy):

  • Identify the methyl doublet at 1.23 ppm.

  • Observe the cross-peak to H-5 (approx 3.9 ppm).

  • From H-5, trace the connectivity to H-4.

  • Differentiation from Fucitol: In 6-deoxyglucitol, the H4-H5 coupling constant reflects the anti-periplanar (zigzag) conformation typical of the glucitol backbone in solution, whereas Fucitol (galacto-configuration) will display different coupling patterns due to the axial-like orientation of the C4-OH [2].

• HSQC (Heteronuclear Single Quantum Coherence):

  • Confirm the proton at 1.23 ppm correlates exclusively to the carbon at 19.8 ppm.

  • Confirm the absence of any CH2 signal (negative phase in DEPT-135 or HSQC editing) at the C6 position.

References

• Biological Magnetic Resonance Data Bank (BMRB). "Entry bmse001007: D-Sorbitol." University of Wisconsin-Madison. Accessed via .

• Angyal, S. J., & Le Fur, R. (1980). "The 1H NMR spectra of alditols." Carbohydrate Research, 84(2), 201-209. .

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512–7515. .

• Human Metabolome Database (HMDB). "Metabocard for 1-Deoxy-D-glucitol (Isomer comparison)." HMDB. Accessed via .

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. scribd.com [scribd.com]
• 3. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 4. scs.illinois.edu [scs.illinois.edu]

Comparing enzyme kinetics of 6-Deoxyglucitol vs Sorbitol

Title: Comparative Enzyme Kinetics: Sorbitol vs. 6-Deoxyglucitol Subtitle: A Structural Probe Analysis of Sorbitol Dehydrogenase (SDH) Specificity

Executive Summary

This guide details the kinetic differentiation between Sorbitol (D-Glucitol) , the physiological substrate of Sorbitol Dehydrogenase (SDH, EC 1.1.1.14), and 6-Deoxyglucitol , a synthetic structural analog.

• The Bottom Line: Sorbitol is the preferred substrate with high affinity (

  mM). 6-Deoxyglucitol, lacking the C6-hydroxyl group, exhibits significantly reduced binding affinity and catalytic efficiency. This comparison highlights the critical role of the C6-OH group in anchoring the substrate within the SDH active site via hydrogen bonding.

• Application: This comparison is essential for researchers designing SDH inhibitors (for diabetic neuropathy/retinopathy) or studying the active site topology of polyol dehydrogenases.

Structural & Mechanistic Context

To understand the kinetics, one must understand the structural divergence. SDH is a Zinc-dependent medium-chain dehydrogenase that catalyzes the reversible oxidation of Sorbitol to Fructose using NAD+ as a cofactor.

The Structural Difference

Feature	Sorbitol (Substrate)	6-Deoxyglucitol (Analog)
Formula
C6 Position	-CH₂OH (Hydroxymethyl)	-CH₃ (Methyl)
Role	Physiological Substrate	Specificity Probe / Poor Substrate
Interaction	Forms H-bonds with active site residues (e.g., Glu/Arg)	Steric bulk only; loss of H-bond anchor

The Polyol Pathway Context

The following diagram illustrates the position of SDH in the polyol pathway and where 6-Deoxyglucitol acts as a mechanistic probe.

Figure 1: The Polyol Pathway. Sorbitol is the natural intermediate. 6-Deoxyglucitol is used to probe the specificity of the SDH active site.

Kinetic Comparison Data

The following data synthesizes established enzymology for mammalian (Sheep/Liver) SDH. The "Relative Efficiency" demonstrates the penalty of losing the C6-hydroxyl group.

Kinetic Parameter	Sorbitol (Standard)	6-Deoxyglucitol (Probe)	Mechanistic Implication
(Affinity)	3.4 ± 0.5 mM	> 50 mM (Est.)	High indicates poor binding. The C6-OH is required to "lock" the substrate in the active site.
(Velocity)	100% (Reference)	< 5%	Without the C6 anchor, the C2 reactive center aligns poorly with the catalytic Zinc and NAD+.
Specificity Constant ( )	High	Very Low	6-Deoxyglucitol is a negligible substrate, often behaving as a weak competitive inhibitor.
pH Optimum	9.0 - 9.5	N/A	High pH is required to drive the forward reaction (oxidation) for both.

Key Insight: Structure-Activity Relationship (SAR) studies indicate that SDH specificity follows the order:

. The enzyme tolerates changes at C1 better than at C6, suggesting the C6-end is buried deeper in the pocket or is more critical for orientation.

Experimental Protocol: Comparative Kinetic Assay

Objective: To empirically determine the

and differences between Sorbitol and 6-Deoxyglucitol. Principle: SDH catalyzes the oxidation of the polyol substrate. The production of NADH is measured spectrophotometrically at 340 nm ( ).

Reagents Preparation

• Assay Buffer: 100 mM Tris-HCl, pH 9.0 (High pH favors the oxidation reaction).

• NAD+ Stock: 20 mM NAD+ in water (Freshly prepared).

• Substrate A (Sorbitol): 200 mM stock in Assay Buffer.

• Substrate B (6-Deoxyglucitol): 500 mM stock in Assay Buffer (Higher concentration required due to low affinity).

• Enzyme: Sheep Liver SDH (lyophilized), reconstituted to ~5 U/mL in 50 mM Tris-HCl (pH 8.0) with 1 mg/mL BSA (stabilizer).[1]

Workflow Diagram

Figure 2: Spectrophotometric Assay Workflow for SDH Kinetics.

Step-by-Step Procedure

• Blanking: In a quartz cuvette, mix 2.4 mL Buffer and 0.3 mL NAD+ .

• Substrate Addition:

  • Sorbitol Arm: Add 0.3 mL of Sorbitol stock (Final [S] range: 1–20 mM).

  • 6-Deoxy Arm: Add 0.3 mL of 6-Deoxyglucitol stock (Final [S] range: 10–100 mM).

• Equilibration: Incubate at 30°C for 3 minutes.

• Initiation: Add 0.01 mL SDH Enzyme . Mix by inversion immediately.

• Measurement: Record

  over the linear range (typically 0–3 mins).

• Calculation:

Data Analysis & Interpretation

To validate the comparison, plot the initial velocity (

) against substrate concentration ( ).

• Sorbitol: Will yield a standard hyperbolic Michaelis-Menten curve.

• 6-Deoxyglucitol: Will likely show a linear dependence or a very shallow curve, indicating that saturation (

  ) cannot be reached within solubility limits.

• Lineweaver-Burk Plot (

  vs ):

  • The Slope (

    ) for 6-Deoxyglucitol will be significantly steeper than Sorbitol, confirming lower catalytic efficiency.

References

• Nipro Enzymes. (n.d.). Sorbitol Dehydrogenase (SorDH) Assay Protocol and Properties. Retrieved from

• Jeffery, J., et al. (1981). Substrate specificity of sheep liver sorbitol dehydrogenase. European Journal of Biochemistry. (Establishes the -CH2OH > -CH3 specificity rule).

• El-Kabbani, O., et al. (2004). Sorbitol dehydrogenase: structure, function and ligand design. Current Medicinal Chemistry. Retrieved from

• Lindstad, R.G., et al. (1992). The Kinetic Mechanism of Sheep Liver Sorbitol Dehydrogenase. European Journal of Biochemistry.

• Abcam. (2019). Sorbitol Dehydrogenase Activity Assay Kit (Colorimetric) Protocol. Retrieved from

Sources

• 1. nipro.co.jp [nipro.co.jp]

Comparative Guide: Validation of Analytical Methods for 6-Deoxyglucitol Quantification

Executive Summary: The Analytical Landscape

6-Deoxyglucitol (also known as Quinovitol) is a reduced polyol derivative of 6-deoxyglucose. In drug development, it appears primarily as a trace impurity in pharmaceutical-grade excipients (such as Sorbitol or Mannitol) or as a metabolic marker in fucosylated glycan analysis.

Quantifying 6-Deoxyglucitol presents a unique stereochemical challenge: it is a structural isomer of Fucitol and Rhamnitol, and it lacks a chromophore, rendering standard UV detection useless.

This guide compares the two industry-standard approaches:

• HPAEC-PAD (High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection): The gold standard for direct, high-sensitivity quantification without derivatization.[1]

• GC-MS (Gas Chromatography-Mass Spectrometry): The alternative for structural elucidation, requiring extensive derivatization.

Our Verdict: For routine QC and high-throughput quantification, HPAEC-PAD is superior due to its minimal sample preparation and high specificity for polyol isomers.

Method Comparison: HPAEC-PAD vs. GC-MS

The following table summarizes the performance metrics based on validation studies of similar deoxy-polyols.

Feature	HPAEC-PAD (Recommended)	GC-MS (TMS Derivatization)
Detection Principle	Oxidation of hydroxyl groups at Au electrode	Electron Impact (EI) ionization of silylated derivatives
Sample Prep	Minimal (Dilute & Shoot)	Complex (Dry, Derivatize, Extract)
Isomer Resolution	Excellent (using macroporous resin)	Good (dependent on column polarity)
LOD (Limit of Detection)	~10–50 µg/L (ppb)	~50–100 µg/L (ppb)
Linearity (R²)	> 0.999 (0.1 – 100 mg/L)	> 0.995 (Internal Standard required)
Matrix Interference	Low (High pH suppresses neutrals)	High (Requires clean matrix)
Throughput	High (30-45 min/run)	Low (>2 hours prep + run)

Technical Deep Dive: The HPAEC-PAD Advantage

The Mechanism of Action

HPAEC-PAD utilizes the weak acid nature of carbohydrates at high pH (pH > 12). 6-Deoxyglucitol, being a polyol, is a weaker acid than its parent sugar but can still be ionized at pH 13-14.

• Separation: We utilize a Dionex CarboPac MA1 column.[2] Unlike standard carbohydrate columns (PA1), the MA1 resin is macroporous, providing the necessary surface area to retain and resolve alditols based on the orientation of their hydroxyl groups.

• Detection: The Pulsed Amperometric Detector (PAD) applies a specific waveform to a gold working electrode. The analyte adsorbs to the electrode, is oxidized (generating current proportional to concentration), and the electrode is then cleaned by a reduction step.

Critical Causality: Why NaOH Concentration Matters

In HPAEC, hydroxide is both the eluent and the ionizer.

• High NaOH (480-600 mM): Required to keep the alditol deprotonated and interacting with the resin. Lower concentrations will cause 6-Deoxyglucitol to elute in the void volume.

• Cation Counter-ion: Sodium (Na+) is standard. Potassium (K+) can alter selectivity but is rarely needed for this separation.

Validated Experimental Protocol (HPAEC-PAD)

This protocol is designed to be self-validating , meaning system suitability steps are built into the workflow to ensure data integrity before sample analysis.

A. Instrumentation & Reagents[3][4][5][6][7][8]

• System: ICS-6000 or equivalent with Electrochemical Detector.

• Column: Dionex CarboPac MA1 Analytical (4 x 250 mm) + Guard.

• Eluent: 480 mM Sodium Hydroxide (NaOH). Note: Must be prepared from 50% w/w NaOH solution (low carbonate) and degassed Milli-Q water.

• Flow Rate: 0.4 mL/min.[1]

• Temperature: 30°C.

B. The Waveform (Standard Quadruple Potential)

• t = 0.00 s: +0.10 V (Integration start)

• t = 0.20 s: +0.10 V (Integration end)

• t = 0.40 s: +0.10 V

• t = 0.41 s: -2.00 V (Cleaning)

• t = 0.42 s: +0.60 V (Cleaning)

• t = 0.43 s: -0.10 V (Pre-equilibration)

C. Step-by-Step Workflow

• Eluent Generation:

  • Do not sparge vigorously; use a vacuum degas or eluent generator (EGC) to prevent carbonate formation. Carbonate acts as a displacing ion and will shorten retention times.

• System Suitability Test (SST):

  • Inject a standard mix of Sorbitol, Mannitol, and 6-Deoxyglucitol.

  • Requirement: Resolution (Rs) between 6-Deoxyglucitol and nearest neighbor > 1.5.

  • Requirement: Peak Area RSD < 2.0% (n=5).

• Sample Preparation:

  • Dissolve 100 mg sample in 100 mL DI water.

  • Filter through 0.2 µm PES filter (Nylon can adsorb glycans).

  • Self-Validation Check: Spike a duplicate sample with known 6-Deoxyglucitol to calculate recovery (Target: 90-110%).

• Data Analysis:

  • Integrate peaks. 6-Deoxyglucitol typically elutes between Sorbitol and Dulcitol depending on the exact NaOH concentration.

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for selecting the method and the validation workflow for the chosen HPAEC-PAD path.

Caption: Decision tree for method selection and critical control points in the HPAEC-PAD validation workflow.

Troubleshooting & Causality

When validating this method, three common failure modes occur. Understanding the why allows for rapid resolution.[3]

Issue	Root Cause (Causality)	Corrective Action
Loss of Resolution	Carbonate Contamination: CO2 from air dissolves in high pH eluent, forming carbonate (CO3 2-). This divalent ion binds stronger than hydroxide, reducing column capacity.	Use an Eluent Generator (EGC) or keep eluents under Helium/Nitrogen blanket.
Declining Response	Electrode Fouling: Oxidation products coat the gold surface, insulating it from the analyte.	Polish the gold electrode and optimize the "Cleaning" potential in the waveform (Step t=0.41s).
Ghost Peaks	Carryover: Polyols can stick to plastic tubing if not rinsed.	Ensure a 5-minute wash step with 1M NaOH between runs if analyzing high-concentration samples.

References

• Thermo Fisher Scientific. (2016). Analysis of Carbohydrates by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). Technical Note 20. Link

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• Cataldi, T. R., et al. (2000). High-performance anion-exchange chromatography with pulsed amperometric detection of sugar alcohols and their deoxy derivatives. Journal of Chromatography A, 873(2), 223-231. Link

• PubChem. (2025).[4] 6-Deoxyglucitol Compound Summary. National Library of Medicine. Link

• Corradini, C., et al. (2012). Analytical methods for the determination of alditols in food and biological samples.[5] Journal of Separation Science. Link

Sources

• 1. Validated HPAEC-PAD Method for the Determination of Fully Deacetylated Chitooligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (PDF) Current Analytical Methods for Qualitative and Quantitative Measurement of d-Xylitol [academia.edu]

Optical Rotation Values for Verifying 6-Deoxyglucitol Purity: A Comparative Technical Guide

Executive Summary: The Chirality Checkpoint

6-Deoxy-D-glucitol (also known as D-Quinovitol or 1-deoxy-L-gulitol ) is a rare sugar alcohol derived from the reduction of 6-deoxy-D-glucose (D-Quinovose). Unlike its parent sugar, which undergoes mutarotation, 6-Deoxy-D-glucitol is an acyclic polyol with a stable optical rotation.

In pharmaceutical synthesis and carbohydrate chemistry, verifying the purity of 6-Deoxy-D-glucitol is critical, particularly to distinguish it from its structural isomers (like L-rhamnitol) or unreduced starting materials. While HPLC and NMR provide structural resolution, Optical Rotation (OR) serves as the most rapid and sensitive metric for bulk enantiomeric purity and identity verification.

This guide outlines the specific optical rotation parameters required for verification, compares this method against orthogonal techniques, and provides a validated workflow for purity assessment.

Critical Reference Data: 6-Deoxy-D-glucitol

To verify the identity and purity of 6-Deoxy-D-glucitol, the following physicochemical constants must be met. Deviations from these values indicate the presence of impurities (e.g., sorbitol, unreduced quinovose) or stereoisomers.

Table 1: Physicochemical Standards for 6-Deoxy-D-glucitol

Property	Specification Value	Conditions	Notes
Specific Rotation	-28.0° to -30.0°	, MeOH or H O	Distinctly levorotatory. Significant deviation suggests contamination.
Melting Point	129°C – 132°C	Standard Pressure	Sharp range indicates high crystalline purity.
Appearance	White Crystalline Powder	N/A	Hygroscopic; store under desiccant.
Solubility	Soluble	Water, Methanol	Insoluble in non-polar organic solvents.

Technical Insight: The specific rotation of 6-Deoxy-D-glucitol (

) is significantly different from its common contaminant, D-Sorbitol (D-Glucitol) , which exhibits a negligible rotation in water ( ). This large delta makes polarimetry an excellent tool for detecting incomplete reduction or C6-hydroxylation errors.

Comparative Analysis: Optical Rotation vs. Orthogonal Methods

While Optical Rotation is the primary screen for chirality, it must be contextualized with other analytical methods. The following table objectively compares OR against HPLC and NMR for this specific compound.

Table 2: Method Performance Comparison

Feature	Optical Rotation (Polarimetry)	HPLC (RI/ELSD Detection)	H / C NMR
Primary Utility	Chiral Purity & Identity	Quantification of Impurities	Structural Elucidation
Speed	Rapid (< 10 mins)	Moderate (30-60 mins)	Slow (Sample prep + Acquisition)
Specificity	Low (Sum of all chiral species)	High (Separates components)	Very High (Definitive structure)
Sensitivity	High for bulk enantiomeric excess	High (depends on detector)	Moderate (requires high purity)
Sample Recovery	Non-destructive	Destructive (unless prep scale)	Non-destructive
Key Limitation	Blind to non-chiral impurities	Requires specific columns (e.g., HILIC)	Expensive, complex interpretation

Experimental Protocol: Purity Verification Workflow

This protocol ensures a self-validating system for verifying 6-Deoxy-D-glucitol.

Phase 1: Sample Preparation & Environmental Control

• Drying: Dry the sample in a vacuum desiccator over P

  O for 24 hours to remove moisture, which can skew weight-based concentration calculations.

• Solvent Selection: Use HPLC-grade Methanol (MeOH) or Degassed Deionized Water . Methanol is often preferred for literature comparison (see Table 1).

• Weighing: Accurately weigh

  mg of the dried sample.

• Dissolution: Dissolve in a

  mL volumetric flask. Ensure complete dissolution; sonicate if necessary.

  • Target Concentration (

    ): g/100 mL (1%).

Phase 2: Polarimetric Measurement

• Blanking: Zero the polarimeter using the pure solvent (MeOH or Water) in a 1 dm (100 mm) thermostated cell at 20°C.

• Measurement: Inject the sample solution. Ensure no bubbles are trapped in the light path.

• Reading: Record the observed rotation (

  ) at the Sodium D-line (589 nm). Take the average of 5 measurements.

• Calculation:

  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    : Observed rotation (degrees)[1][2][3][4][5]
  • : Path length (dm)
  • : Concentration ( g/100 mL)

Phase 3: Data Interpretation

• Result: If

  : Pass . Proceed to HPLC for trace impurity check.

• Result: If

  to : Fail . Suspect D-Sorbitol (Glucitol) or Racemization.

• Result: If

  : Fail . Suspect stereoisomer contamination (e.g., L-Rhamnitol or unreduced sugar).

Decision Logic & Workflow Visualization

The following diagram illustrates the logical decision tree for accepting a batch of 6-Deoxy-D-glucitol based on the data gathered.

Figure 1: Validated decision tree for 6-Deoxy-D-glucitol purity assessment.

Scientific Rationale: Why Optical Rotation Matters Here

The synthesis of 6-Deoxy-D-glucitol typically involves the reduction of 6-deoxy-D-glucose (Quinovose).

• Mutarotation Elimination: The starting material (Quinovose) exists as an equilibrium of

  and anomers, exhibiting a changing optical rotation (mutarotation). The product (Quinovitol) is acyclic and does not mutarotate. A stable OR reading confirms the complete reduction of the hemiacetal ring.

• Isomer Differentiation: 6-Deoxy-D-glucitol is the C6-reduced form of D-Glucose. Its specific rotation (

  ) is distinct from L-Rhamnitol (derived from L-Rhamnose) and D-Glucitol (Sorbitol). This makes OR a "fingerprint" method that is faster than running a full 2D-NMR spectrum for routine batch checks.

References

• Kitajima, J., Ishikawa, T., & Aoki, Y. (2001). "Glucides of Cnidium monnieri fruit."[6] Phytochemistry, 58(4), 641-645. Link

  • Source for isolation, melting point (131-132°C)

• Poumale, H. M., et al. (2008). "Flavonol Glycoside from Psorospermum androsaemifolium." Chemical and Pharmaceutical Bulletin, 56(10), 1428-1430. Link

  • Confirms identification of D-Quinovitol (6-deoxy-D-glucitol) via NMR and physical properties.

• CRC Handbook of Biochemistry. (2018). "Carbohydrates: Optical Rotation Data." CRC Press. Link

  • Reference for specific rotation values of sugar alcohols and synonyms (1-deoxy-L-gulitol).

• Waters Corporation. (2021). "Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection." Application Note. Link

  • Methodology for HPLC-RI separ

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Carbohydrate Optical Rotation Data [glycodata.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Specific rotation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]